N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

• CAS: 952183-27-6

Core Science & Biosynthesis

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide chemical properties

An In-depth Technical Guide to the Chemical Properties of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Foreword: A Note on Synthetic Strategy and Predicted Data

The compound N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a specialized chemical entity for which detailed experimental data is not extensively available in public literature. This guide, therefore, is constructed from the viewpoint of a senior application scientist, leveraging established principles of organic chemistry and data from analogous structures to present a predictive yet technically grounded overview. The protocols and data herein are designed to be a robust starting point for researchers, providing a logical framework for the synthesis, characterization, and potential application of this molecule. Every effort has been made to ensure that the proposed methodologies are self-validating and rooted in authoritative chemical literature.

Molecular Overview and Rationale for Interest

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide incorporates three key structural motifs: a benzamide scaffold, a pyrrolidine ring, and a hydroxyethyl tail. This unique combination suggests significant potential in medicinal chemistry and materials science.

• The Benzamide Scaffold: A cornerstone in drug development, the benzamide group is a privileged structure known for its ability to form hydrogen bonds and participate in various receptor interactions. It is found in a wide range of clinically approved drugs, including antiemetics, antipsychotics, and anticancer agents.[1][2]

• The Pyrrolidine Ring: This saturated five-membered nitrogen heterocycle is prevalent in numerous natural alkaloids and synthetic pharmaceuticals.[3][4] Its inclusion can enhance a molecule's potency, selectivity, and pharmacokinetic profile, often by improving solubility and metabolic stability.[5]

• The Hydroxyethyl Group: The terminal hydroxyl group introduces polarity and an additional hydrogen bond donor/acceptor site, which can significantly influence solubility in aqueous media and interaction with biological targets.

The convergence of these three features makes N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide a compelling target for investigation, particularly in the development of novel therapeutics.

Proposed Synthesis and Mechanistic Considerations

The most direct and industrially scalable approach to synthesizing N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is via an amide coupling reaction between the carboxylic acid precursor, 4-(pyrrolidin-1-yl)benzoic acid, and the amine, 2-aminoethanol (ethanolamine).

Retrosynthetic Analysis

A logical retrosynthesis disconnects the amide bond, identifying the key starting materials.

Caption: Proposed experimental workflow for synthesis.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity.

• Reagent Preparation:

  • To a flame-dried 250 mL round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 4-(pyrrolidin-1-yl)benzoic acid (1.0 eq).

  • Dissolve the acid in anhydrous N,N-Dimethylformamide (DMF) to a concentration of approximately 0.5 M.

  • Add 1-Hydroxybenzotriazole (HOBt) (1.2 eq) to the solution.

• Carboxylic Acid Activation:

  • Cool the flask to 0 °C in an ice bath.

  • Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour. The formation of the activated ester is the critical step for efficient coupling. [6]

• Amide Formation:

  • In a separate flask, dissolve 2-aminoethanol (1.1 eq) in a small amount of anhydrous DMF.

  • Add the 2-aminoethanol solution dropwise to the activated acid mixture at room temperature.

  • Allow the reaction to stir at room temperature for 12-18 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Extraction:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous phase three times with ethyl acetate. The organic solvent will partition the desired product, leaving the water-soluble urea byproduct from EDC in the aqueous layer.

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator. [7]

• Purification:

  • The resulting crude solid can be purified by either recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel. [1][8]

Physicochemical and Spectroscopic Characterization

The following properties are predicted based on the molecular structure and data from analogous compounds.

Predicted Physicochemical Properties

Property	Predicted Value	Rationale / Reference
Molecular Formula	C₁₃H₁₈N₂O₂	Based on chemical structure.
Molecular Weight	234.30 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical for purified benzamide derivatives. [8]
Melting Point	130-150 °C	Benzamides are typically crystalline solids. The exact melting point will depend on crystal lattice energy.
Solubility	Soluble in methanol, ethanol, DMSO, DMF. Sparingly soluble in water and non-polar solvents.	The hydroxyethyl group and pyrrolidine nitrogen enhance polarity compared to simple benzamides.
pKa	~15-16 (hydroxyl proton), ~9-10 (protonated pyrrolidine)	Estimated based on typical alcohol and tertiary amine pKa values.
LogP	~1.5 - 2.5	Calculated estimate; balances the lipophilic aromatic ring with polar functional groups.

Predicted Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound.

• ¹H NMR Spectroscopy:

  • Aromatic Protons: Two doublets in the aromatic region (~6.5-7.8 ppm), characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-donating pyrrolidine group will be upfield, while those ortho to the electron-withdrawing amide group will be downfield. [9] * Amide Proton (NH): A broad triplet around 8.0-8.5 ppm, coupling to the adjacent CH₂ group.

  • Hydroxyethyl Protons (CH₂CH₂OH): Two triplets. The CH₂ group adjacent to the amide nitrogen will be around 3.5 ppm. The CH₂ group adjacent to the hydroxyl will be slightly more upfield, around 3.7 ppm. The hydroxyl proton (OH) will appear as a broad singlet, with its chemical shift being solvent and concentration-dependent.

  • Pyrrolidine Protons: Two multiplets in the aliphatic region. The protons adjacent to the nitrogen (N-CH₂) will be deshielded (~3.3 ppm), while the other protons (CH₂) will be further upfield (~2.0 ppm). [9]

• ¹³C NMR Spectroscopy:

  • Carbonyl Carbon (C=O): A characteristic signal in the downfield region, typically around 167-170 ppm. [9] * Aromatic Carbons: Six signals in the aromatic region (~110-155 ppm). The carbon attached to the pyrrolidine nitrogen will be significantly upfield due to its electron-donating nature.

  • Hydroxyethyl Carbons: Two signals around 43 ppm (N-CH₂) and 61 ppm (CH₂-OH).

  • Pyrrolidine Carbons: Two signals around 48 ppm (N-CH₂) and 25 ppm (CH₂).

• Infrared (IR) Spectroscopy:

  • N-H Stretch: A moderate to strong, sharp peak around 3300-3400 cm⁻¹ (secondary amide). [10] * O-H Stretch: A broad peak overlapping with the N-H stretch, centered around 3350 cm⁻¹.

  • C=O Stretch (Amide I band): A strong, sharp absorption around 1630-1650 cm⁻¹. Conjugation with the benzene ring lowers this frequency. [10][11] * N-H Bend (Amide II band): A moderate absorption around 1530-1550 cm⁻¹.

  • C-N Stretch: A peak in the 1200-1300 cm⁻¹ region.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): The electron ionization (EI) mass spectrum should show a molecular ion peak at m/z = 234.

  • Fragmentation Pattern: Expect characteristic fragmentation patterns for benzamides, including cleavage of the amide bond to give a benzoyl cation derivative (m/z = 174) and subsequent loss of CO. [12]

Potential Applications and Biological Significance

While specific biological data for this molecule is unavailable, its structural components suggest several promising avenues for research.

• Oncology: The benzamide scaffold is a key feature in several histone deacetylase (HDAC) inhibitors like Entinostat. [1][13]The pyrrolidine and hydroxyethyl groups could be tailored to improve binding affinity and selectivity for specific HDAC isoforms.

• Neuroscience: Many benzamide derivatives exhibit activity as dopamine or serotonin receptor antagonists. [14]The pyrrolidine moiety is also found in numerous CNS-active drugs. This scaffold could be explored for its potential as a neuroleptic or antidepressant agent.

• Antimicrobial/Antiviral Research: The pyrrolidine ring is a common feature in compounds with antimicrobial and antiviral properties. [4]The overall structure could serve as a starting point for developing new agents in this therapeutic area.

Safety and Handling

As a novel chemical entity, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide should be handled with care, assuming it may be hazardous.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

Conclusion

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide represents a molecule of significant synthetic interest with high potential for applications in drug discovery. This guide provides a comprehensive, albeit predictive, framework for its synthesis, characterization, and handling. The proposed protocols are based on well-established, reliable chemical transformations and offer a clear path for researchers to produce and validate this compound. Further investigation into its biological activity is warranted and could unveil novel therapeutic applications.

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N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide synthesis pathway

An In-Depth Technical Guide to the Synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a molecule of interest in pharmaceutical and materials science research. The guide details two primary synthetic strategies: a direct one-step amidation and a two-step approach involving esterification followed by amidation. The synthesis of the key precursor, 4-(pyrrolidin-1-yl)benzoic acid, is also described. This document is intended for researchers and professionals in drug development and medicinal chemistry, offering detailed, step-by-step protocols, explanations of the underlying chemical principles, and expected analytical data for the synthesized compounds.

Introduction

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a substituted benzamide derivative incorporating a pyrrolidine moiety and a hydroxyethyl group. The pyrrolidine ring is a common scaffold in many biologically active compounds, contributing to their pharmacokinetic and pharmacodynamic properties.[1][2][3] The N-(2-hydroxyethyl)amide functionality can enhance aqueous solubility and provide a handle for further molecular modifications. This guide explores the viable synthetic routes to this target molecule, emphasizing practical and efficient laboratory-scale preparation.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, reveals two logical disconnection points, leading to two primary synthetic strategies.

Figure 1: Retrosynthetic analysis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Synthesis of the Key Precursor: 4-(pyrrolidin-1-yl)benzoic acid

A common and efficient method for the synthesis of 4-(pyrrolidin-1-yl)benzoic acid is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction.[4] This reaction couples an aryl halide (or triflate) with an amine. In this case, a 4-halobenzoic acid is coupled with pyrrolidine.

Reaction Scheme

Figure 2: Synthesis of 4-(pyrrolidin-1-yl)benzoic acid via Buchwald-Hartwig amination.

Experimental Protocol

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Bromobenzoic acid	201.02	10.0 g	49.7 mmol
Pyrrolidine	71.12	5.3 g (6.2 mL)	74.5 mmol
Palladium(II) acetate (Pd(OAc)₂)	224.50	0.22 g	0.99 mmol
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	476.66	0.95 g	1.99 mmol
Sodium tert-butoxide (NaOtBu)	96.10	14.3 g	149 mmol
Toluene	-	200 mL	-

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromobenzoic acid, palladium(II) acetate, XPhos, and sodium tert-butoxide.

• Evacuate and backfill the flask with the inert gas three times.

• Add toluene, followed by pyrrolidine via syringe.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and quench with 1 M hydrochloric acid (HCl) until the pH is acidic (around 2-3).

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 4-(pyrrolidin-1-yl)benzoic acid as a solid.

Synthetic Pathway 1: One-Step Amidation

The most direct route to the target molecule is the direct coupling of 4-(pyrrolidin-1-yl)benzoic acid with ethanolamine using a coupling reagent. Dicyclohexylcarbodiimide (DCC) is a commonly used reagent for this purpose.[5][6][7]

Reaction Scheme and Mechanism

Figure 3: One-step synthesis of the target molecule using DCC coupling.

The mechanism involves the activation of the carboxylic acid by DCC to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the amine (ethanolamine) to form the amide bond, with dicyclohexylurea (DCU) as a byproduct.[5]

Figure 4: Simplified mechanism of DCC-mediated amide bond formation.

Experimental Protocol

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-(pyrrolidin-1-yl)benzoic acid	191.23	5.0 g	26.1 mmol
Ethanolamine	61.08	1.76 g (1.74 mL)	28.8 mmol
Dicyclohexylcarbodiimide (DCC)	206.33	5.9 g	28.6 mmol
4-Dimethylaminopyridine (DMAP)	122.17	0.32 g	2.6 mmol
Dichloromethane (DCM)	-	150 mL	-

Procedure:

• Dissolve 4-(pyrrolidin-1-yl)benzoic acid and a catalytic amount of DMAP in dichloromethane (DCM) in a round-bottom flask.

• Add ethanolamine to the solution and stir for 10 minutes at room temperature.

• In a separate beaker, dissolve DCC in a minimal amount of DCM.

• Add the DCC solution dropwise to the reaction mixture at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, the dicyclohexylurea (DCU) byproduct will precipitate as a white solid. Filter the reaction mixture to remove the DCU.

• Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization to obtain the pure product.[8]

Synthetic Pathway 2: Two-Step Esterification and Amidation

An alternative route involves the initial conversion of the carboxylic acid to an ester, followed by amidation with ethanolamine. This can be advantageous if the direct coupling proves to be low-yielding or if purification is challenging.

Step 1: Esterification of 4-(pyrrolidin-1-yl)benzoic acid

Fischer-Speier esterification is a classic method for this transformation, using an excess of alcohol in the presence of a strong acid catalyst.[9][10]

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An In-Depth Technical Guide to the Core Mechanism of Action of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Preamble: Charting the Unexplored Territory of a Novel Benzamide

To the dedicated researcher, scientist, and drug development professional, the emergence of a novel chemical entity like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide presents both a challenge and an opportunity. While its structural motifs—a pyrrolidine ring and a benzamide core—are common in a multitude of pharmacologically active agents, the specific mechanism of action for this particular combination remains unelucidated. This guide is crafted not as a static declaration of fact, but as a dynamic roadmap for the rigorous scientific inquiry required to uncover its biological function. We will proceed from a foundation of known pharmacology for related structures to delineate plausible mechanisms and detail the experimental cascades necessary for their validation.

The pyrrolidine ring is a highly valued scaffold in medicinal chemistry, prized for its ability to confer favorable physicochemical properties and explore three-dimensional pharmacophore space.[1] Similarly, benzamide derivatives are known to exhibit a wide array of pharmacological activities, including but not limited to antimicrobial, analgesic, anti-inflammatory, and anticancer effects.[2] Our investigative journey will therefore be guided by these precedents, proposing and testing hypotheses rooted in established principles of drug action.

Part 1: Postulated Mechanisms of Action Based on Structural Analogs

Given the absence of direct literature on N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, we will formulate our initial hypotheses based on the known activities of structurally related pyrrolidinyl benzamide compounds.

Hypothesis 1: Modulation of Central Nervous System (CNS) Receptors

Many pyrrolidinyl benzamide derivatives exhibit potent activity at CNS receptors. This is a primary and compelling avenue of investigation.

• Dopamine and Serotonin Receptor Antagonism: Substituted benzamides are classic antagonists of dopamine D2 receptors, a mechanism central to the action of antipsychotic drugs.[3] Additionally, agonism at serotonin 5-HT4 receptors has been identified in some benzamide derivatives, leading to prokinetic effects in the gastrointestinal tract.[4]

• Histamine H3 Receptor Antagonism: Certain pyrrolidinyl-N-methylbenzamides have been developed as potent histamine H3 receptor antagonists, with potential applications in cognitive disorders.[5]

Hypothesis 2: Ion Channel Blockade

The modulation of ion channel activity is another hallmark of this chemical class.

• Sodium Channel Inhibition: Pyrrolidinyl benzamides have been shown to act as anticonvulsants through the blockade of voltage-gated sodium channels.[6] This mechanism is critical in the treatment of epilepsy and other neurological conditions characterized by neuronal hyperexcitability.

Hypothesis 3: Enzyme Inhibition

The benzamide and pyrrolidine moieties are also found in compounds that inhibit key enzymes.

• Histone Deacetylase (HDAC) Inhibition: The benzamide functional group is a known zinc-binding group, a key feature of many HDAC inhibitors.[7] Aberrant HDAC activity is implicated in various cancers and inflammatory diseases.

• Dihydrofolate Reductase (DHFR) Inhibition: Pyrrolidine-based compounds have been synthesized as inhibitors of DHFR, a crucial enzyme in folate metabolism and a target for antimicrobial and anticancer therapies.[8]

Part 2: A Rigorous, Self-Validating Experimental Workflow for Mechanism of Action Elucidation

The following protocols are designed to systematically test the aforementioned hypotheses. The causality behind each experimental choice is detailed to ensure a logical and efficient investigation.

Phase 1: Initial Target Screening and Phenotypic Assays

The initial phase aims to cast a wide net to identify the most probable biological space in which our compound operates.

Experimental Protocol 1: Broad Receptor and Enzyme Panel Screening

• Objective: To identify high-affinity binding targets from a large panel of known receptors, ion channels, and enzymes.

• Methodology:

  • Utilize a commercial radioligand binding assay service (e.g., Eurofins SafetyScreen, CEREP BioPrint) to screen N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide at a concentration of 10 µM against a panel of at least 100 common CNS and peripheral targets.

  • Include dopamine, serotonin, histamine, and adrenergic receptors, as well as sodium, potassium, and calcium channels.

  • Simultaneously, screen against a panel of key enzymes, including HDACs and DHFR.

  • Any target showing >50% inhibition will be flagged for further investigation.

• Causality: This unbiased, high-throughput approach rapidly narrows the field of potential targets, saving significant time and resources compared to a series of individual, hypothesis-driven assays.

Experimental Protocol 2: Cellular Phenotypic Assays

• Objective: To observe the compound's effect on cellular behavior, providing clues to its mechanism.

• Methodology:

  • Neuronal Excitability Assay: Culture primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y). Utilize a multi-electrode array (MEA) system to measure spontaneous electrical activity. Apply a dose-response of the compound (1 nM to 100 µM) and observe changes in firing rate and burst patterns.

  • Antiproliferative Assay: Screen the compound against a panel of cancer cell lines (e.g., NCI-60). Use a standard cell viability assay (e.g., CellTiter-Glo®) to determine the GI50 (concentration for 50% growth inhibition) after 72 hours of incubation.

• Causality: A reduction in neuronal firing on the MEA would support the ion channel blockade or CNS receptor modulation hypotheses. Potent antiproliferative activity would lend credence to the enzyme inhibition (HDAC, DHFR) hypothesis.

Phase 2: Target Validation and Signaling Pathway Analysis

Once a putative target or cellular effect is identified, the next phase is to validate this interaction and delineate the downstream signaling consequences.

Workflow for a G-Protein Coupled Receptor (GPCR) Target

The following workflow assumes a hit on a GPCR, such as a dopamine or serotonin receptor, from the initial screen.

Caption: Workflow for GPCR target validation.

Experimental Protocol 3: Orthogonal Target Validation

• Objective: To confirm the interaction between the compound and the putative target using a label-free and biophysical method.

• Methodology:

  • Utilize Surface Plasmon Resonance (SPR) or Bio-Layer Interferometry (BLI).

  • Immobilize the purified receptor protein on the sensor chip.

  • Flow various concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide over the chip to measure association (ka) and dissociation (kd) rates.

  • Calculate the equilibrium dissociation constant (KD) from these rates.

• Causality: This provides an independent measure of binding affinity, free from the potential artifacts of radioligand or fluorescent assays, thus building trustworthiness in the target identification.

Experimental Protocol 4: Functional Signaling Assays

• Objective: To determine if the compound acts as an agonist, antagonist, or allosteric modulator at the validated GPCR target.

• Methodology:

  • cAMP Assay: In cells expressing the target receptor, stimulate with a known agonist in the presence of varying concentrations of the test compound. Measure cAMP levels using a LANCE® Ultra cAMP kit or similar HTRF assay. An increase in cAMP suggests Gs agonism, while a decrease suggests Gi agonism. A rightward shift in the agonist dose-response curve indicates competitive antagonism.

  • Calcium Flux Assay: For Gq-coupled receptors, load cells with a calcium-sensitive dye (e.g., Fluo-4) and measure changes in intracellular calcium upon compound addition using a FLIPR® or similar instrument.

  • β-Arrestin Recruitment Assay: Use a system like the PathHunter® β-Arrestin assay to quantify the interaction between the GPCR and β-arrestin upon compound stimulation. This is crucial for identifying biased agonism.[9]

• Causality: These functional assays move beyond simple binding and reveal the compound's actual biological effect on the cell, which is the cornerstone of its mechanism of action.

Illustrative Signaling Pathway: Gs-Coupled GPCR Activation

Caption: Postulated Gs-coupled GPCR signaling pathway.

Part 3: Data Presentation and Interpretation

Quantitative data from the proposed experiments should be meticulously organized to facilitate clear interpretation and comparison.

Table 1: Summary of Putative Target Affinities and Functional Potencies

Assay Type	Parameter	Value
Binding Assays
Radioligand Competition	Kᵢ (nM)	TBD
Surface Plasmon Resonance	Kᴅ (nM)	TBD
Functional Assays
cAMP Assay	EC₅₀ / IC₅₀ (nM)	TBD
Calcium Flux Assay	EC₅₀ / IC₅₀ (nM)	TBD
β-Arrestin Recruitment	EC₅₀ / IC₅₀ (nM)	TBD
Phenotypic Assays
MEA (Neuronal Firing)	IC₅₀ (µM)	TBD
NCI-60 Panel	GI₅₀ (µM)	TBD

TBD: To Be Determined

Conclusion: From Postulate to Preclinical Candidate

This guide provides a comprehensive and scientifically rigorous framework for elucidating the mechanism of action of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. By systematically progressing from broad, unbiased screening to specific target validation and downstream pathway analysis, researchers can confidently characterize this novel compound. The causality-driven experimental design ensures that each step logically informs the next, creating a self-validating system of inquiry. The ultimate goal is to transform an unknown molecule into a well-characterized compound with a defined mechanism, paving the way for its potential development as a therapeutic agent for neuropsychiatric, neurological, or other diseases.[9]

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An In-depth Technical Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

This guide provides a comprehensive technical overview of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a substituted benzamide derivative of interest to researchers and professionals in drug discovery and development. The document delves into its chemical identity, physicochemical properties, a robust synthesis protocol, and detailed analytical methodologies for its characterization.

Introduction and Chemical Identity

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a member of the benzamide class of organic compounds. Benzamides are characterized by a benzene ring bonded to a carboxamide group. This particular derivative features a pyrrolidine ring at the para position of the benzamide and a 2-hydroxyethyl group attached to the amide nitrogen.

IUPAC Name: N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.[1]

The structural features of this molecule, particularly the presence of the pyrrolidinyl group, suggest its potential as a scaffold in medicinal chemistry. The pyrrolidine moiety is a common structural motif in many biologically active compounds.

Chemical Structure

The chemical structure of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is depicted below.

Caption: Chemical structure of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug development as they influence its absorption, distribution, metabolism, and excretion (ADME) profile. A summary of the predicted and known properties of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is presented in the table below.

Property	Value	Source
Molecular Formula	C13H18N2O2	[1]
Molecular Weight	234.3 g/mol	[1]
Appearance	Predicted: White to off-white solid	N/A
Solubility	Predicted: Soluble in organic solvents like methanol, ethanol, and DMSO. Limited solubility in water.	N/A
Melting Point	Not available	N/A
Boiling Point	Not available	N/A

Synthesis Protocol

The synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide can be achieved through a two-step process involving the formation of an acid chloride followed by amidation. This is a common and effective method for the preparation of benzamide derivatives.[2]

Synthetic Workflow

The overall synthetic workflow is illustrated in the diagram below.

Caption: Synthetic workflow for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Step-by-Step Methodology

Step 1: Synthesis of 4-(pyrrolidin-1-yl)benzoyl chloride

• To a solution of 4-(pyrrolidin-1-yl)benzoic acid (1 equivalent) in anhydrous toluene, add a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add thionyl chloride (1.2 equivalents) to the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the excess thionyl chloride and toluene under reduced pressure to obtain the crude 4-(pyrrolidin-1-yl)benzoyl chloride. This intermediate is typically used in the next step without further purification.

Step 2: Synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

• Dissolve the crude 4-(pyrrolidin-1-yl)benzoyl chloride in an anhydrous aprotic solvent such as dichloromethane (DCM).

• In a separate flask, dissolve ethanolamine (1.1 equivalents) and triethylamine (1.5 equivalents) in anhydrous DCM.

• Cool the ethanolamine solution to 0°C in an ice bath.

• Slowly add the solution of 4-(pyrrolidin-1-yl)benzoyl chloride to the cooled ethanolamine solution with constant stirring.

• Allow the reaction mixture to warm to room temperature and continue stirring until the reaction is complete, as monitored by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Analytical Characterization

The structure and purity of the synthesized N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide should be confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the pyrrolidine ring protons, and the protons of the N-(2-hydroxyethyl) group. The aromatic protons will likely appear as two doublets in the downfield region. The methylene protons of the pyrrolidine ring will appear as multiplets, and the methylene protons of the hydroxyethyl group will show characteristic triplet or multiplet patterns. The hydroxyl proton will appear as a broad singlet, and the amide proton will also be a singlet or a broad signal.

¹³C NMR: The carbon NMR spectrum will show signals for all 13 carbon atoms in the molecule. The carbonyl carbon of the amide will be in the most downfield region. The aromatic carbons will have distinct chemical shifts, and the aliphatic carbons of the pyrrolidine and hydroxyethyl groups will appear in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key expected absorption bands include:

• A broad O-H stretching vibration for the hydroxyl group.

• An N-H stretching vibration for the amide group.

• A strong C=O stretching vibration for the amide carbonyl group.

• C-H stretching vibrations for the aromatic and aliphatic C-H bonds.

• C-N stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the calculated molecular weight of 234.3 g/mol .

Potential Applications

While this guide focuses on the synthesis and characterization of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, it is worth noting that benzamide derivatives have a wide range of applications in medicinal chemistry. They have been investigated as potential antitumor agents, neuroleptics, and inhibitors of various enzymes.[3][4][5] The specific biological activity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide would require further investigation.

Conclusion

This technical guide provides a comprehensive overview of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, including its chemical identity, physicochemical properties, a detailed synthesis protocol, and methods for its analytical characterization. The information presented herein is intended to be a valuable resource for researchers and scientists working in the field of drug discovery and development.

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N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide derivatives and analogs

An In-Depth Technical Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide Derivatives and Analogs

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of the N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide scaffold, a versatile platform in modern medicinal chemistry. We will delve into the rationale behind its synthesis, explore its diverse pharmacological potential, dissect structure-activity relationships, and provide validated experimental protocols for its evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising chemical entity.

The Benzamide-Pyrrolidine Scaffold: A Privileged Combination

The core structure, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, combines two highly significant pharmacophores: the benzamide group and the pyrrolidine ring. Benzamide itself is a natural alkaloid and its derivatives are known to possess a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The pyrrolidine ring, a saturated five-membered heterocycle, is a cornerstone of many natural products and synthetic drugs, valued for its ability to introduce conformational rigidity and serve as a versatile scaffold for chemical modification.[4][5]

The specific combination in this guide features a 4-substituted benzamide, a common motif in drug design that allows for the exploration of vectors pointing into solvent-exposed regions of protein binding pockets. The N-(2-hydroxyethyl) tail is particularly noteworthy. Its precursor, N-(2-hydroxyethyl)pyrrolidine, is used to form salts of acidic drugs like diclofenac, significantly enhancing their aqueous solubility and bioavailability.[6][7] This inherent solubility-enhancing property, coupled with the hydrogen bonding capacity of the terminal hydroxyl group, makes the entire scaffold an attractive starting point for developing drug candidates with favorable pharmacokinetic profiles.

Synthetic Strategy: Building the Core and Its Analogs

The synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and its derivatives is primarily centered around a robust and well-established reaction: amide bond formation.[8][9] The general approach involves the coupling of a carboxylic acid with a primary amine.

Synthesis of the Core Scaffold

The most direct route involves two key steps:

• Formation of the Carboxylic Acid Intermediate: Synthesis of 4-(pyrrolidin-1-yl)benzoic acid. This can be achieved through nucleophilic aromatic substitution, for example, by reacting a 4-halobenzoic acid ester (e.g., methyl 4-fluorobenzoate) with pyrrolidine, followed by saponification of the ester to yield the desired carboxylic acid.

• Amide Coupling: The crucial step where 4-(pyrrolidin-1-yl)benzoic acid is coupled with 2-aminoethanol (ethanolamine). To facilitate this reaction, the carboxylic acid must be "activated."

General synthetic pathway for the core molecule.

Protocol: Amide Coupling via HATU

This protocol describes a standard laboratory-scale synthesis using HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), a highly efficient coupling reagent known for its rapid reaction times and efficacy even with less reactive amines.[9]

Materials:

• 4-(pyrrolidin-1-yl)benzoic acid (1.0 eq)

• 2-Aminoethanol (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), Saturated aqueous NaHCO₃, Brine, Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-(pyrrolidin-1-yl)benzoic acid (1.0 eq) and dissolve it in anhydrous DMF.

• Activation: Add HATU (1.2 eq) and DIPEA (2.5 eq) to the solution. Stir the mixture at room temperature for 20-30 minutes. Causality Note: This pre-activation step is crucial. HATU reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. DIPEA, a non-nucleophilic base, neutralizes the generated acids without interfering with the coupling.

• Amine Addition: Add 2-aminoethanol (1.1 eq) dropwise to the activated mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress using Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 2-4 hours).

• Workup: Once complete, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (3x), water (1x), and brine (1x). Causality Note: The NaHCO₃ wash is essential to remove unreacted acid and acidic byproducts from the HATU reagent.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by silica gel column chromatography (e.g., using a gradient of methanol in dichloromethane) to yield the pure N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Pharmacological Targets and Mechanisms of Action

The benzamide scaffold is a versatile binder, and its derivatives have been shown to interact with a multitude of biological targets. The specific activity is dictated by the substitution pattern on the core structure.

Primary Target Class: PARP Inhibition

Poly(ADP-ribose) polymerase (PARP) enzymes are critical for DNA repair, particularly the base excision repair pathway for single-strand breaks.[10] Many benzamide-containing molecules are potent PARP inhibitors.

Mechanism of Action: PARP inhibitors function via two primary mechanisms:

• Catalytic Inhibition: They compete with the natural substrate (NAD+) for the catalytic domain of PARP, preventing the synthesis of poly(ADP-ribose) chains and thus inhibiting the DNA repair process.

• PARP Trapping: The inhibitor binds to PARP that is already associated with DNA at a site of damage. This creates a stable PARP-DNA complex that is highly cytotoxic, as it physically obstructs DNA replication and repair.[11] The potency of PARP trapping can vary significantly among different inhibitors and is a major driver of their cytotoxic effects.[11]

This dual action leads to the accumulation of unresolved single-strand breaks, which collapse into highly toxic double-strand breaks during replication. In cancer cells with defects in homologous recombination (e.g., those with BRCA1/2 mutations), these double-strand breaks cannot be repaired, leading to cell death through a process known as synthetic lethality .

Mechanism of synthetic lethality via PARP inhibition.

Other Potential Targets

• Serotonin (5-HT) Receptors: Substituted benzamides are classic ligands for 5-HT receptors. For instance, 4-amino-N-substituted benzamides are known to act as 5-HT4 receptor agonists, promoting gastrointestinal motility.[12][13]

• Dopamine Receptors: The benzamide scaffold is also present in several neuroleptic drugs that act as dopamine D2 receptor antagonists.[14]

• Histone Deacetylases (HDACs): Certain benzamide derivatives have been identified as HDAC inhibitors, an important class of anticancer agents that modulate gene expression epigenetically.[15]

Structure-Activity Relationships (SAR)

Understanding how structural modifications impact biological activity is paramount in drug design. For the N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide scaffold, SAR studies focus on three primary regions.

A typical in vitro screening workflow.

Protocol: In Vitro PARP1 Inhibition Assay (Chemiluminescent)

This protocol outlines a common method for measuring the catalytic inhibition of PARP1. [10] Principle: The assay measures the incorporation of biotinylated ADP-ribose onto histone proteins, a reaction catalyzed by PARP1. The biotinylated histones are then captured on a streptavidin-coated plate and detected with an antibody-HRP conjugate, generating a chemiluminescent signal. Inhibitors will reduce the signal.

Materials:

• PARP1 Enzyme and Histone H1 (substrate)

• NAD+ and Biotinylated-NAD+

• Streptavidin-coated 96-well plates (white)

• Anti-Histone-HRP conjugate

• Chemiluminescent substrate (e.g., luminol-based)

• Assay Buffer

• Test compounds (serially diluted in DMSO)

Procedure:

• Plate Preparation: Add assay buffer to all wells of the streptavidin-coated plate.

• Compound Addition: Add 1 µL of test compound dilutions to the appropriate wells. Add 1 µL of DMSO to control wells (for 0% and 100% activity).

• Enzyme/Substrate Addition: Prepare a master mix containing PARP1 enzyme and Histone H1. Add this mix to all wells except the "blank" control.

• Reaction Initiation: Prepare a master mix containing NAD+ and Biotinylated-NAD+. Add this mix to all wells to start the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection: Wash the plate multiple times to remove unbound reagents. Add the Anti-Histone-HRP conjugate and incubate for another 60 minutes.

• Signal Generation: Wash the plate again. Add the chemiluminescent substrate.

• Data Acquisition: Immediately read the plate on a luminometer.

• Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the data and fit to a four-parameter logistic curve to determine the IC₅₀ value.

Conclusion and Future Outlook

The N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide scaffold represents a highly adaptable and promising platform for drug discovery. Its synthetic tractability allows for extensive SAR exploration across multiple regions of the molecule. While its potential as a PARP inhibitor is a compelling avenue, its proven utility in targeting CNS and GI tract receptors should not be overlooked.

Future research should focus on:

• Multiparameter Optimization: Systematically optimizing derivatives for potency, selectivity, and pharmacokinetic properties simultaneously.

• Exploring New Targets: Screening optimized libraries against a broader panel of targets where benzamide and pyrrolidine motifs are known to be active.

• Structure-Based Design: Obtaining co-crystal structures of lead compounds with their targets to enable rational, structure-guided design of next-generation analogs with improved properties.

By leveraging the principles and protocols outlined in this guide, researchers can effectively harness the potential of this versatile scaffold to develop novel therapeutics for a range of human diseases.

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An In-Depth Technical Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a novel benzamide derivative with significant potential in drug discovery. The guide details a robust, proposed synthetic route, outlines state-of-the-art analytical techniques for its characterization, and explores its hypothesized biological activity based on the well-established pharmacology of its core moieties. Drawing on the rich history of pyrrolidine and benzamide derivatives in medicine, this document serves as a foundational resource for researchers, scientists, and drug development professionals interested in exploring the therapeutic applications of this promising compound.

Introduction: The Scientific Rationale

The pursuit of novel chemical entities with therapeutic potential is a cornerstone of modern medicine. N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide emerges as a compound of significant interest due to the convergence of two pharmacologically privileged scaffolds: the pyrrolidine ring and the benzamide core. The pyrrolidine moiety is a ubiquitous feature in numerous natural products and FDA-approved drugs, valued for its ability to introduce conformational rigidity and serve as a key pharmacophore. Similarly, the benzamide scaffold is a well-established pharmacophore present in a diverse range of therapeutic agents, from antipsychotics to antiemetics.

The strategic combination of these two moieties in N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide suggests a high probability of interesting biological activity. The 4-pyrrolidinyl substitution on the benzamide ring is anticipated to influence the molecule's electronic properties and its interaction with biological targets. Furthermore, the N-(2-hydroxyethyl) side chain can participate in hydrogen bonding, potentially enhancing binding affinity and modulating pharmacokinetic properties. This guide will delve into the synthesis, characterization, and potential biological activities of this intriguing molecule.

Proposed Synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

The synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide can be efficiently achieved through a two-step process, commencing with the synthesis of the key intermediate, 4-(pyrrolidin-1-yl)benzoic acid, followed by an amide coupling reaction.

Synthesis of 4-(pyrrolidin-1-yl)benzoic acid

The initial step involves a nucleophilic aromatic substitution reaction between 4-fluorobenzoic acid and pyrrolidine. This reaction is typically carried out in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO), at an elevated temperature to facilitate the displacement of the fluorine atom.

Experimental Protocol:

• To a solution of 4-fluorobenzoic acid (1.0 eq) in DMSO, add pyrrolidine (2.0 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 120 °C and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidify the aqueous solution with 2N HCl to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield 4-(pyrrolidin-1-yl)benzoic acid.

Amide Coupling to Yield N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

The final step is an amide bond formation between 4-(pyrrolidin-1-yl)benzoic acid and 2-aminoethanol (ethanolamine). A variety of coupling reagents can be employed for this transformation; a common and effective choice is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activating agent such as Hydroxybenzotriazole (HOBt).[1]

Experimental Protocol:

• Dissolve 4-(pyrrolidin-1-yl)benzoic acid (1.0 eq) in a suitable solvent, such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Add EDC (1.2 eq) and HOBt (1.2 eq) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add 2-aminoethanol (1.1 eq) and a tertiary amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 eq), to the reaction mixture.

• Stir the reaction at room temperature for 8-12 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Diagram of the Synthetic Workflow:

Caption: Proposed two-step synthesis of the target compound.

Analytical Characterization

Rigorous analytical characterization is paramount to confirm the identity, purity, and structure of the synthesized N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. A combination of spectroscopic and chromatographic techniques should be employed.

Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and confirmation of proton environments.	Signals corresponding to the aromatic protons, the pyrrolidine ring protons, the ethyl bridge protons, and the amide and hydroxyl protons.
¹³C NMR	Confirmation of the carbon skeleton.	Resonances for all unique carbon atoms, including the carbonyl carbon of the amide.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of elemental composition.	A molecular ion peak corresponding to the exact mass of the compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating a high degree of purity.
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H, O-H, C=O (amide), and C-N bonds.

Hypothesized Biological Activity and Mechanism of Action

The structural features of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide strongly suggest potential interactions with central nervous system (CNS) targets, particularly dopamine and serotonin receptors. Many substituted benzamides are known to exhibit affinity for these receptors, and the pyrrolidine moiety is also a common feature in CNS-active compounds.[2][3][4]

Potential as a Dopamine D2/D3 Receptor Ligand

Substituted benzamides are a well-established class of dopamine D2 and D3 receptor antagonists, with applications in the treatment of psychosis and other neurological disorders. The 4-amino substitution on the benzamide ring is a common feature in many of these ligands. It is hypothesized that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide may act as a modulator of these receptors.

Proposed Signaling Pathway:

Caption: Hypothesized antagonistic action at the D2 receptor.

Potential as a Serotonin Receptor Ligand

Several pyrrolidine-containing compounds have demonstrated affinity for various serotonin (5-HT) receptor subtypes.[3] The structural similarity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to known serotonergic agents suggests that it may also interact with these receptors, potentially leading to antidepressant or anxiolytic effects.

Potential Therapeutic Applications

Based on the hypothesized biological activities, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide could be a valuable lead compound for the development of novel therapeutics for a range of CNS disorders, including:

• Schizophrenia and other psychotic disorders: Due to its potential dopamine D2/D3 receptor antagonism.

• Depression and anxiety disorders: Arising from possible interactions with serotonin receptors.

• Other neurological conditions: The broad activity of related compounds suggests that further screening could reveal additional therapeutic applications.

Conclusion and Future Directions

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide represents a promising, yet underexplored, chemical entity. This guide has provided a comprehensive framework for its synthesis, characterization, and potential biological evaluation. The proposed synthetic route is robust and relies on well-established chemical transformations. The analytical methods outlined will ensure the production of a well-characterized compound for biological screening.

The hypothesized interactions with dopamine and serotonin receptors provide a strong rationale for investigating its potential as a CNS-active agent. Future research should focus on the synthesis and purification of this compound, followed by in vitro and in vivo pharmacological profiling to validate its predicted biological activities. The insights gained from these studies will be instrumental in determining the therapeutic potential of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and guiding its further development as a novel drug candidate.

References

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11496–11500. [Link]

• Öbrink, D., Csöregh, I., & Högberg, T. (1993). Potential antipsychotic agents. 9. Synthesis and stereoselective dopamine D-2 receptor blockade of a potent class of substituted (R)-N-[(1-benzyl-2-pyrrolidinyl)methyl]benzamides. Relations to other side chain congeners. Journal of Medicinal Chemistry, 36(22), 3333–3342. [Link]

• Sabnis, R. W. (2024). Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder. ACS Medicinal Chemistry Letters. [Link]

• Slassi, A., & Araujo, J. (2022). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. ACS Medicinal Chemistry Letters, 13(6), 903–904. [Link]

• Wang, Y., Zhang, Y., Wang, Y., Zhang, Y., & Zhang, Y. (2018). Synthesis of 3-(3-hydroxyphenyl)pyrrolidine dopamine D3 receptor ligands with extended functionality for probing the secondary binding pocket. Bioorganic & Medicinal Chemistry Letters, 28(10), 1813–1817. [Link]

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An In-Depth Technical Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in Medicinal Chemistry

This guide provides a comprehensive technical overview of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a molecule of interest in medicinal chemistry. We will delve into its synthesis, explore its potential biological activities through the lens of structure-activity relationships (SAR) of related compounds, and propose future research directions for drug development professionals.

Introduction: The Promise of the 4-(Pyrrolidin-1-yl)benzamide Scaffold

The 4-(pyrrolidin-1-yl)benzamide core is a privileged scaffold in medicinal chemistry, appearing in a variety of compounds with diverse biological activities. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a common feature in many natural products and pharmacologically active agents. Its incorporation into a benzamide framework provides a versatile platform for designing molecules that can interact with a range of biological targets.

Derivatives of this scaffold have shown potential as neuroleptic agents, anticonvulsants, and prokinetic agents for gastrointestinal disorders. The specific molecule, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, incorporates an N-(2-hydroxyethyl) group, which can influence solubility, hydrogen bonding capacity, and metabolic stability, making it an intriguing candidate for further investigation. While specific biological data for this exact compound is not extensively published, this guide will build a strong rationale for its potential applications based on the well-established activities of its close analogs.

Synthetic Routes and Methodologies

The synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide can be approached through several reliable methods common in medicinal chemistry. The primary strategy involves the formation of an amide bond between 4-(pyrrolidin-1-yl)benzoic acid and 2-aminoethanol (ethanolamine).

Synthesis of the Key Precursor: 4-(Pyrrolidin-1-yl)benzoic Acid

The starting material, 4-(pyrrolidin-1-yl)benzoic acid, can be synthesized via a nucleophilic aromatic substitution reaction.

Experimental Protocol: Synthesis of 4-(Pyrrolidin-1-yl)benzoic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-fluorobenzonitrile in an excess of pyrrolidine. The use of excess pyrrolidine serves as both a reactant and a solvent.

• Reaction Conditions: Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis: After completion of the substitution reaction, cool the mixture and add a solution of sodium hydroxide. Heat the mixture to reflux to hydrolyze the nitrile group to a carboxylic acid.

• Work-up and Purification: Cool the reaction mixture and acidify with a suitable acid (e.g., hydrochloric acid) to precipitate the product. The crude 4-(pyrrolidin-1-yl)benzoic acid can be collected by filtration, washed with water, and purified by recrystallization.

Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Evaluation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Introduction: Unveiling the Potential of a Novel Benzamide Derivative

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a synthetic organic compound featuring a benzamide scaffold, a class of molecules renowned for their diverse pharmacological activities.[1][2] The structure incorporates a pyrrolidine ring, a five-membered nitrogen heterocycle prevalent in numerous natural products and FDA-approved drugs, which can significantly influence a molecule's stereochemistry and three-dimensional conformation.[3] The presence of these key structural motifs suggests that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide could exhibit a range of biological effects, potentially including antimicrobial, anticancer, anti-inflammatory, or neurological activities.[2][4][5]

This comprehensive guide is designed for researchers, scientists, and drug development professionals embarking on the initial in vitro characterization of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. It provides a strategic framework and detailed protocols for a tiered screening approach, starting from fundamental physicochemical and cytotoxicity assessments to more specific functional assays targeting potential mechanisms of action. The causality behind each experimental choice is explained to empower researchers to make informed decisions and interpret their data with confidence.

Part 1: Foundational Characterization

Before delving into specific biological assays, it is crucial to establish the fundamental physicochemical properties and the general cytotoxicity profile of the compound. This foundational data is essential for designing and interpreting all subsequent experiments.

Aqueous Solubility and Stability Assessment

Rationale: The solubility of a compound in aqueous buffer systems is a critical parameter that dictates its bioavailability in in vitro assays and influences the reliability of experimental results. Poor solubility can lead to compound precipitation and inaccurate concentration-response curves. Stability assessment ensures that the compound does not degrade under experimental conditions.

Protocol: Kinetic Solubility Assay (Turbidimetric Method)

• Stock Solution Preparation: Prepare a 10 mM stock solution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to low µM).

• Addition to Aqueous Buffer: Add an appropriate aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) to each well containing the DMSO dilutions. The final DMSO concentration should be kept constant and low (typically ≤1%).

• Incubation and Measurement: Incubate the plate at room temperature for a defined period (e.g., 2 hours). Measure the turbidity of each well using a plate reader at a wavelength of 620 nm.

• Data Analysis: The concentration at which a significant increase in turbidity is observed indicates the kinetic solubility limit.

Parameter	Recommended Condition	Rationale
Solvent	DMSO	High dissolving power for many organic compounds.
Final DMSO Conc.	≤1%	Minimizes solvent-induced artifacts in biological assays.
Buffer	PBS, pH 7.4	Mimics physiological pH.
Incubation Time	2 hours	Allows for equilibration and potential precipitation.
Detection	Turbidimetry at 620 nm	A rapid and straightforward method to detect precipitation.

General Cytotoxicity Assessment

Rationale: Determining the cytotoxic potential of a compound is a crucial first step in its biological evaluation. This information helps to establish a non-toxic concentration range for subsequent functional assays, ensuring that observed effects are not simply due to cell death.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed a suitable cell line (e.g., HEK293 for general toxicity, or a cancer cell line like HeLa or MCF-7 if investigating anticancer potential) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (e.g., from 0.1 µM to 100 µM) for 24-72 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

Parameter	Recommended Condition	Rationale
Cell Lines	HEK293, HeLa, MCF-7	A non-cancerous and two common cancer cell lines for broad assessment.
Compound Conc.	0.1 µM - 100 µM	A wide range to determine a dose-response curve.
Incubation Time	24, 48, 72 hours	To assess time-dependent cytotoxicity.
Assay Principle	Mitochondrial reductase activity	A measure of metabolically active, viable cells.

Part 2: Targeted In Vitro Assay Protocols

Based on the structural motifs of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, several potential biological targets can be hypothesized. The following protocols provide a starting point for investigating these possibilities.

Screening for Anticancer and Anti-proliferative Activity

Rationale: Benzamide derivatives have been reported to possess anticancer properties.[6][7] Therefore, evaluating the anti-proliferative effects of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in various cancer cell lines is a logical step.

Protocol: Crystal Violet Proliferation Assay

• Cell Seeding: Seed cancer cell lines (e.g., HCT-116, MCF-7) in a 96-well plate and allow them to adhere.

• Compound Treatment: Treat cells with a range of concentrations of the compound for 72 hours.

• Cell Fixation: Gently wash the cells with PBS and fix them with 4% paraformaldehyde for 15 minutes.

• Staining: Stain the fixed cells with 0.5% crystal violet solution for 20 minutes.

• Washing: Thoroughly wash the plate with water to remove excess stain.

• Solubilization: Solubilize the stain by adding 10% acetic acid to each well.

• Absorbance Measurement: Measure the absorbance at 590 nm.

• Data Analysis: Determine the IC50 value for cell proliferation.

Evaluation of Antimicrobial Activity

Rationale: The pyrrolidine nucleus is a common scaffold in molecules with antimicrobial and antifungal activities.[5] A simple broth microdilution assay can determine the minimum inhibitory concentration (MIC) of the compound against various bacterial and fungal strains.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in the broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Controls: Include a positive control (microorganisms with no compound), a negative control (broth only), and a standard antibiotic control (e.g., ciprofloxacin for bacteria, fluconazole for fungi).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 30°C for 48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Assessment of Anti-inflammatory Potential

Rationale: Benzamide derivatives have been investigated for their anti-inflammatory properties.[2][8] An in vitro assay for the inhibition of protein denaturation is a well-established preliminary screening method for anti-inflammatory activity.

Protocol: Inhibition of Albumin Denaturation

• Reaction Mixture: Prepare a reaction mixture containing 0.4 mL of egg albumin, 5.6 mL of PBS (pH 6.4), and 4 mL of varying concentrations of the test compound.[6][8]

• Incubation: Incubate the mixtures at 37°C for 15 minutes.[6]

• Heat-induced Denaturation: Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.[6]

• Cooling and Measurement: After cooling, measure the absorbance of the solutions at 660 nm.[6]

• Data Analysis: Calculate the percentage inhibition of protein denaturation. A known anti-inflammatory drug like diclofenac can be used as a positive control.

Part 3: Mechanistic and Functional Assays

Should the initial screening reveal promising activity in a particular area, more specific mechanistic assays can be employed.

Ion Channel Modulation

Rationale: Pyrrolidinyl benzamides have been shown to interact with sodium channels.[9] If the compound exhibits any neurological or anticonvulsant-like activity in broader screens (not detailed here), investigating its effect on ion channels would be a priority.

Suggested Approach: Whole-Cell Patch-Clamp Electrophysiology

For a detailed investigation of ion channel modulation, whole-cell patch-clamp is the gold standard. This would involve:

• Culturing cells expressing the ion channel of interest (e.g., Nav1.x channels).

• Recording ionic currents in the absence and presence of varying concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

• Analyzing changes in current amplitude, voltage-dependence of activation and inactivation, and channel kinetics.

G-Protein Coupled Receptor (GPCR) Activity

Rationale: Certain pyrrolidinyl benzamides have been identified as potent antagonists for GPCRs like the histamine H3 receptor.[10]

Suggested Approach: Calcium Flux or cAMP Assays

• Calcium Flux Assay (for Gq-coupled GPCRs):

  • Use a cell line endogenously or recombinantly expressing a target GPCR.

  • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Measure the change in fluorescence upon addition of the compound, with and without a known agonist, using a fluorescent plate reader.

• cAMP Assay (for Gs/Gi-coupled GPCRs):

  • Use a cell line expressing the target GPCR.

  • Treat cells with the compound in the presence or absence of an agonist (e.g., forskolin for Gs activation).

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., HTRF or ELISA).

Visualizations

Experimental Workflow

Caption: Tiered approach for the in vitro evaluation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Potential Signaling Pathway Interaction

Caption: Hypothesized interaction points of the compound with GPCR and ion channel signaling pathways.

References

• Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. PubMed. [Link]

• Comparison of pyrrolidinyl and piperidinyl benzamides for their anticonvulsant activity and inhibitory action on sodium channel. PubMed. [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Preprints.org. [Link]

• Further Exploration of the Benzimidazole Scaffold as TRPC5 Inhibitors: Identification of 1‐Alkyl‐2‐(pyrrolidin‐1‐yl)‐1H‐benzo[d]imidazoles as Potent and Selective Inhibitors. ResearchGate. [Link]

• N-(2-hydroxyethyl)-4-[(S)-3-[(R)-1-(naphthalen-1-yl)ethylamino]pyrrolidin-1-yl]benzamide. PubChem. [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. [Link]

• Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. SciSpace. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. ResearchGate. [Link]

• 4-hydroxypiperidin-1-yl)-2,2-diphenyl-N-methyl-butanamide. NCBI. [Link]

• Design, synthesis, molecular modeling and biological evaluation of novel Benzoxazole-Benzamide conjugates via a 2-Thioacetamido linker as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. PubMed Central. [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI. [Link]

• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. [Link]

• Biological assessments of novel ultrasound-synthesized 2-arylbenzimidazole derivatives: antiproliferative and antibacterial effects. RSC Publishing. [Link]

• Pyrrolidin-3-yl-N-methylbenzamides as potent histamine 3 receptor antagonists. PubMed. [Link]

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Application Notes and Protocols for Preclinical Evaluation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Introduction: A Strategic Approach to a Novel Benzamide Derivative

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a novel small molecule with a chemical structure suggestive of potential therapeutic value. The benzamide moiety is a common feature in a variety of biologically active compounds, while the pyrrolidine ring is a well-established pharmacophore in central nervous system (CNS) drug discovery. This document provides a comprehensive guide for the initial preclinical evaluation of this compound in rodent models. Given the absence of published data for this specific molecule, we will proceed with a hypothesis-driven approach, postulating dual therapeutic potential in both CNS disorders and inflammatory conditions. This allows for a broad yet systematic initial screening to uncover its primary pharmacological activities.

This guide is intended for researchers, scientists, and drug development professionals. It offers not just step-by-step protocols but also the underlying scientific rationale for the experimental design, ensuring a robust and self-validating preclinical assessment.

Hypothesized Therapeutic Potential and Mechanistic Rationale

The chemical scaffold of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide suggests potential interactions with biological targets implicated in both neurological and inflammatory pathways. Many benzamide derivatives are known to interact with dopamine receptors, and pyrrolidine-containing compounds often exhibit CNS activity. Therefore, a primary hypothesis is that this compound may modulate dopaminergic signaling, particularly at the D2 receptor. Concurrently, various benzamides have demonstrated anti-inflammatory properties.

Our initial preclinical strategy will therefore focus on two key areas:

• Central Nervous System Activity: Investigating potential modulation of the dopamine D2 receptor.

• Anti-inflammatory Activity: Assessing efficacy in a model of acute inflammation.

A thorough understanding of the compound's pharmacokinetic and safety profile is paramount and will be integrated into the overall evaluation.

Pharmacokinetic and Toxicological Profiling: The Foundation of In Vivo Studies

A successful in vivo study begins with a well-characterized compound. Preliminary pharmacokinetic (PK) and toxicology (Tox) studies are essential to determine the appropriate dosing regimen and to ensure the safety of the animal models.

Formulation and Administration

For many novel small molecules, aqueous solubility can be a challenge. Benzamide derivatives, in particular, may require specific formulation strategies for effective in vivo administration.

Protocol 1: Formulation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for In Vivo Administration

• Solubility Assessment: Initially, assess the solubility of the compound in common vehicles such as saline, water, and various oil-based carriers.

• Co-solvent System: For poorly soluble compounds, a co-solvent system is often effective. A common and generally well-tolerated vehicle for initial rodent studies is a mixture of:

  • 5-10% DMSO (Dimethyl sulfoxide)

  • 10-20% Tween® 80 or Solutol® HS 15

  • 70-85% Saline or Water for Injection

• Preparation:

  • Dissolve the required amount of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in DMSO.

  • Add the Tween® 80 and mix thoroughly.

  • Slowly add the saline or water while vortexing to create a clear solution or a fine suspension.

• Administration Routes: For initial screening, both oral (PO) and intraperitoneal (IP) routes should be considered. IV administration can also be used for determining absolute bioavailability.[1]

Preliminary Pharmacokinetic (PK) Study

A snapshot PK study in mice can provide essential information on the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Protocol 2: Snapshot Pharmacokinetic Study in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Dosing:

  • Group 1: Single oral (PO) dose (e.g., 10 mg/kg).

  • Group 2: Single intraperitoneal (IP) dose (e.g., 5 mg/kg).

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method for the quantification of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in plasma.

• Data Analysis: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and t1/2 (half-life).

Table 1: Hypothetical Pharmacokinetic Parameters of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in Mice

Parameter	Oral (PO) Administration (10 mg/kg)	Intraperitoneal (IP) Administration (5 mg/kg)
Cmax (ng/mL)	450	800
Tmax (h)	1.0	0.5
AUC (0-24h) (ng·h/mL)	1800	2400
t1/2 (h)	3.5	3.2

Acute Toxicity Study

An acute toxicity study is crucial to determine the maximum tolerated dose (MTD) and to identify any immediate adverse effects. This should be conducted in accordance with regulatory guidelines.[2][3][4][5][6]

Protocol 3: Acute Toxicity Assessment in Mice

• Animal Model: Male and female BALB/c mice (8-10 weeks old).

• Dosing: Administer single, escalating doses of the compound via the intended route of administration (e.g., PO or IP).

• Observation: Monitor the animals closely for clinical signs of toxicity (e.g., changes in behavior, posture, breathing, and any signs of pain or distress) for at least 72 hours.

• Endpoint: Determine the MTD and identify any target organs of toxicity through gross necropsy and histopathological examination of major organs.[5]

Efficacy Study 1: Central Nervous System Activity

Based on the structural similarity to known dopamine receptor ligands, we hypothesize that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide may modulate dopamine D2 receptor activity.

Dopamine D2 Receptor Signaling Pathway

Dopamine D2 receptors are G-protein coupled receptors that, when activated, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). This initiates a signaling cascade that modulates neuronal excitability and neurotransmitter release.[7][8][9]

Caption: Hypothesized modulation of the Dopamine D2 receptor signaling pathway.

Locomotor Activity Assay

Changes in locomotor activity can indicate CNS effects. This assay is a simple, non-invasive way to screen for potential dopaminergic activity.

Protocol 4: Open Field Locomotor Activity in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment.

• Dosing: Administer N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide or vehicle via the chosen route (e.g., IP) at various doses.

• Testing: 30 minutes post-injection, place each mouse in the center of an open field arena (e.g., 40x40 cm) and record its activity for 30 minutes using an automated tracking system.

• Parameters Measured:

  • Total distance traveled.

  • Time spent in the center versus the periphery of the arena (as a measure of anxiety-like behavior).

  • Rearing frequency.

• Data Analysis: Compare the activity parameters between the compound-treated groups and the vehicle control group.

Table 2: Hypothetical Results of Locomotor Activity Assay

Treatment Group	Dose (mg/kg, IP)	Total Distance Traveled (cm)	Time in Center (s)
Vehicle	-	3500 ± 300	45 ± 5
Compound	1	3300 ± 280	48 ± 6
Compound	5	2500 ± 250	55 ± 7
Compound	10	1800 ± 200**	65 ± 8
*p < 0.05, **p < 0.01 compared to vehicle

Ex Vivo Receptor Occupancy Study

To confirm direct interaction with the D2 receptor, an ex vivo binding assay can be performed.

Protocol 5: Ex Vivo Dopamine D2 Receptor Occupancy

• Animal Model: Male Sprague-Dawley rats (250-300g).

• Dosing: Administer the compound at a pharmacologically active dose.

• Tissue Harvesting: At the time of expected peak plasma concentration (determined from the PK study), euthanize the rats and rapidly dissect the striatum.

• Tissue Preparation: Homogenize the striatal tissue in a suitable buffer.[10]

• Radioligand Binding Assay: Incubate the brain homogenates with a specific D2 receptor radioligand (e.g., [3H]-raclopride).

• Quantification: Measure the amount of bound radioligand using liquid scintillation counting.

• Data Analysis: Determine the percentage of D2 receptor occupancy by comparing the binding in compound-treated animals to that in vehicle-treated animals.

Efficacy Study 2: Anti-inflammatory Activity

To investigate the potential anti-inflammatory effects of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, the carrageenan-induced paw edema model in rats is a well-established and reliable acute inflammation model.

Carrageenan-Induced Inflammation Signaling Pathway

Carrageenan injection triggers an inflammatory cascade involving the release of pro-inflammatory mediators like TNF-α, IL-1β, and prostaglandins. This process is largely mediated through the activation of the NF-κB signaling pathway.[11][12][13][14]

Caption: Hypothesized anti-inflammatory mechanism via NF-κB pathway inhibition.

Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the efficacy of potential anti-inflammatory drugs.

Protocol 6: Carrageenan-Induced Paw Edema

• Animal Model: Male Wistar rats (180-220g).

• Dosing: Administer N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a positive control (e.g., indomethacin), or vehicle orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar surface of the right hind paw.

• Measurement of Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

• Biomarker Analysis (Optional): At the end of the experiment, euthanize the animals and collect the paw tissue for the measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA or a multiplex bead-based immunoassay.[15][16][17]

Table 3: Hypothetical Results of Carrageenan-Induced Paw Edema Assay

Treatment Group	Dose (mg/kg, PO)	Paw Volume Increase at 3h (mL)	% Inhibition of Edema
Vehicle	-	0.85 ± 0.08	-
Compound	10	0.65 ± 0.07	23.5%
Compound	30	0.45 ± 0.06	47.1%
Indomethacin	10	0.38 ± 0.05	55.3%
p < 0.05, **p < 0.01 compared to vehicle

Experimental Workflow Overview

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Application Note: Structural Elucidation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide using ¹H and ¹³C NMR Spectroscopy

Introduction

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a substituted benzamide derivative with potential applications in medicinal chemistry and materials science. As with any novel compound, unambiguous structural confirmation is a critical step in its characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive technique for the detailed structural analysis of organic molecules in solution. This application note provides a comprehensive guide to acquiring and interpreting the ¹H and ¹³C NMR spectra of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, offering insights into the chemical environment of each nucleus.

Molecular Structure and NMR-Active Nuclei

The fundamental step in NMR spectral interpretation is to understand the molecular structure and identify all unique proton and carbon environments.

Caption: Molecular structure of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Experimental Protocol: NMR Data Acquisition

This section outlines a standard protocol for the acquisition of high-resolution ¹H and ¹³C NMR spectra.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative, particularly as it will allow for the observation of exchangeable protons (N-H and O-H).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Transfer: Transfer the solution to a 5 mm NMR tube.

Spectrometer Setup and ¹H NMR Acquisition

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Insertion and Locking: Insert the sample into the spectrometer. Lock the field on the deuterium signal of the solvent.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm, centered around 6 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16 scans for a sufficiently concentrated sample.

¹³C NMR Acquisition

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

• Spectral Width: ~200 ppm, centered around 100 ppm.

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay (d1): 2 seconds.

• Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Caption: Experimental workflow for NMR data acquisition and processing.

Predicted ¹H NMR Spectral Data and Interpretation

The predicted ¹H NMR spectrum is analyzed by dissecting the molecule into its three main components: the N-(2-hydroxyethyl) group, the pyrrolidine ring, and the 1,4-disubstituted benzene ring. The chemical shifts are influenced by electronegative atoms (O, N) and the aromatic system.[1]

Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
-OH	Broad singlet	1H	Signal for the hydroxyl proton; its chemical shift is concentration and solvent dependent. May exchange with D₂O.
-NH-	~8.0-8.5	Broad singlet or triplet	1H	The amide proton is typically deshielded and may show coupling to the adjacent CH₂ group.[2]
Ar-H (ortho to C=O)	~7.7-7.9	Doublet (d)	2H	These protons are deshielded by the anisotropic effect of the carbonyl group. They are ortho to the pyrrolidine group, resulting in a doublet.
Ar-H (ortho to N)	~6.5-6.7	Doublet (d)	2H	These protons are shielded by the electron-donating effect of the nitrogen atom of the pyrrolidine ring.
-CH₂-O-	~3.7-3.9	Triplet (t) or Quartet (q)	2H	Adjacent to the electronegative oxygen atom, causing a downfield shift. Will likely appear as a triplet due to coupling with the adjacent CH₂-N, or a quartet if coupling to both NH and CH₂ is resolved.
-CH₂-N- (amide)	~3.5-3.7	Quartet (q) or Triplet (t)	2H	Situated between two electronegative atoms (N and the carbonyl-linked N), leading to a downfield shift. Will likely appear as a quartet due to coupling with both the NH and the adjacent CH₂-O.
-CH₂-N- (pyrrolidine)	~3.3-3.5	Triplet (t)	4H	These are the methylene protons of the pyrrolidine ring directly attached to the nitrogen, which is attached to the electron-donating aromatic ring.
-CH₂-CH₂- (pyrrolidine)	~1.9-2.1	Quintet (p)	4H	These are the methylene protons beta to the nitrogen in the pyrrolidine ring.

Predicted ¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Carbon	Predicted δ (ppm)	Rationale
C=O	~167-170	The amide carbonyl carbon is characteristically found in this downfield region.
Ar-C (C-N)	~150-155	The aromatic carbon directly attached to the electron-donating pyrrolidine nitrogen is shifted significantly downfield.
Ar-C (C-C=O)	~125-130	The quaternary aromatic carbon attached to the carbonyl group.
Ar-C (ortho to C=O)	~128-130	Aromatic carbons ortho to the electron-withdrawing carbonyl group.
Ar-C (ortho to N)	~110-115	Aromatic carbons ortho to the electron-donating nitrogen are shielded and appear upfield.
-CH₂-O-	~60-65	The carbon attached to the electronegative oxygen atom.
-CH₂-N- (pyrrolidine)	~47-50	Methylene carbons of the pyrrolidine ring attached to the nitrogen.
-CH₂-N- (amide)	~42-45	The carbon atom of the hydroxyethyl group attached to the amide nitrogen.
-CH₂-CH₂- (pyrrolidine)	~25-28	Methylene carbons of the pyrrolidine ring beta to the nitrogen.[3]

Conclusion

This application note provides a robust framework for the NMR-based structural characterization of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. The detailed protocols for data acquisition ensure high-quality spectra, while the predictive analysis of both ¹H and ¹³C NMR data offers a clear guide for interpretation. By correlating the expected chemical shifts, multiplicities, and integration values with the molecular structure, researchers can confidently verify the identity and purity of this compound, facilitating its further development in scientific research.

References

• The Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes.
• AWS. (n.d.). Palladium-Catalyzed Diamination of Unactivated Alkenes Using N-fluorobenzenesulfonimide as Source of Electrophilic Nitrogen.

• Chemistry LibreTexts. (2024, March 20). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• iChemical. (n.d.). N-(2-Hydroxyethyl)pyrrolidine, CAS No. 2955-88-6. Retrieved from [Link]

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Establishing In Vivo Dosage Regimens for Novel Benzamide Derivatives: A Strategic Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive framework for determining the appropriate dosage of novel benzamide derivatives, such as N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, for in vivo studies. As specific preclinical data for this exact molecule is not publicly available, this guide emphasizes the fundamental principles and methodologies required to establish a safe and efficacious dosing strategy for any new chemical entity within this class. The protocols outlined herein are designed to ensure scientific rigor and data integrity, crucial for advancing a compound through the drug development pipeline.

Introduction: The Benzamide Scaffold and the Rationale for In Vivo Investigation

Benzamide derivatives represent a versatile class of compounds with a wide range of pharmacological activities, including but not limited to, anti-cancer, anti-emetic, antipsychotic, and prokinetic effects. The pyrrolidine moiety is also a common feature in many biologically active compounds, often contributing to improved solubility and receptor binding affinity. The combination of these structural features in a novel molecule like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide warrants a thorough investigation of its potential therapeutic effects in vivo.

The primary objectives of early-stage in vivo studies are to understand the compound's pharmacokinetic (PK) profile, assess its safety and tolerability, and establish a dose-response relationship for its pharmacological effects. Preclinical pharmacokinetic studies are essential for understanding what the body does to the drug, including its absorption, distribution, metabolism, and excretion (ADME).[1][2][3] This information is critical for designing meaningful efficacy and toxicology studies.

Pre-formulation and Formulation Development: Enabling In Vivo Administration

A critical initial step is the development of a suitable formulation to ensure the consistent and accurate administration of the test compound to animals. For many benzamide derivatives, aqueous solubility can be a challenge.

Key Considerations for Formulation:

• Solubility Assessment: Determine the solubility of the benzamide derivative in a range of pharmaceutically acceptable vehicles. This can include water, saline, buffers of different pH, and co-solvents like polyethylene glycol (PEG), propylene glycol, and ethanol.

• Vehicle Selection: The chosen vehicle should be non-toxic at the administered volume and should not interfere with the biological activity of the compound. For oral administration, vehicles like a solution of 5% castor oil and 5% solutol in water have been used for benzamide derivatives.[4] For intravenous administration, a solution of 10% ethanol and 10% solutol has been employed.[4]

• Stability Studies: The stability of the compound in the chosen formulation should be assessed to ensure that it does not degrade during the course of the experiment.

Protocol: Basic Formulation Screening

• Prepare saturated solutions of the benzamide derivative in various vehicles (e.g., water, 0.9% saline, 5% dextrose, 10% PEG 400 in saline).

• Equilibrate the solutions for 24 hours at room temperature.

• Centrifuge the samples to pellet undissolved compound.

• Analyze the supernatant using a suitable analytical method (e.g., HPLC-UV) to determine the concentration of the dissolved compound.

• Select the vehicle that provides the desired solubility and is appropriate for the intended route of administration.

The Crucial First Step: Dose Range-Finding (DRF) Studies

Dose range-finding studies are preliminary, non-GLP (Good Laboratory Practice) studies conducted to determine the Maximum Tolerated Dose (MTD) and to identify potential target organs for toxicity.[5] These studies use a small number of animals and a wide range of doses to establish a safe starting dose for subsequent, more extensive studies.[5][6]

Key Principles of DRF Study Design:

• Animal Model: Typically, a rodent species (e.g., mice or rats) is used for initial DRF studies.[7][8]

• Dose Selection: A wide range of doses should be tested, often with logarithmic or semi-logarithmic spacing (e.g., 1, 10, 100 mg/kg). The starting dose can be informed by any available in vitro cytotoxicity data.

• Route of Administration: The route should be the one intended for therapeutic use.

• Observation Period: Animals are closely monitored for clinical signs of toxicity for a defined period, typically 7-14 days. Observations should include changes in appearance, behavior, body weight, and food/water consumption.[9]

Protocol: Acute Dose Range-Finding Study (Rodent)

• Use a small group of animals per dose level (e.g., 2-3 male and 2-3 female mice).

• Administer a single dose of the benzamide derivative via the intended route (e.g., oral gavage, intraperitoneal injection).

• Include a control group that receives the vehicle only.

• Observe the animals intensively for the first few hours post-dosing and then daily for up to 14 days.

• Record all clinical signs of toxicity, including changes in posture, activity, breathing, and any signs of pain or distress.

• Measure body weight at regular intervals.

• At the end of the observation period, perform a gross necropsy to identify any visible abnormalities in major organs.

Pharmacokinetic (PK) Profiling: Understanding ADME

Pharmacokinetic studies are fundamental to understanding how a drug is absorbed, distributed, metabolized, and excreted by the body.[1][2][3][10] This information is crucial for selecting appropriate dose levels and dosing schedules for efficacy and toxicology studies.

Key PK Parameters:

Parameter	Description
Cmax	Maximum (peak) plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve (a measure of total drug exposure)
t1/2	Half-life (time for plasma concentration to decrease by half)
CL	Clearance (volume of plasma cleared of the drug per unit time)
Vd	Volume of distribution (apparent volume into which the drug distributes)

Protocol: Single-Dose Pharmacokinetic Study (Rodent)

• Use a sufficient number of animals to allow for serial blood sampling (e.g., cannulated rats or satellite groups of mice).

• Administer a single dose of the benzamide derivative (typically a dose expected to be in the therapeutic range, based on DRF data).

• Collect blood samples at predetermined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).[4]

• Process the blood to obtain plasma or serum and store frozen until analysis.

• Analyze the samples using a validated bioanalytical method (e.g., LC-MS/MS).

• Calculate the key pharmacokinetic parameters using appropriate software.

Toxicology Studies: Ensuring Safety

Toxicology studies are designed to identify potential adverse effects of a compound and to establish a safe dose range for further development.[10] These studies are typically conducted under GLP guidelines.

Types of Toxicology Studies:

• Acute Toxicity: Assesses the effects of a single high dose.

• Sub-chronic Toxicity: Evaluates the effects of repeated dosing over a period of 28 or 90 days.

• Chronic Toxicity: Examines the effects of long-term exposure, typically 6 months or longer.

Protocol: 28-Day Repeated-Dose Toxicology Study (Rodent)

• Use a sufficient number of animals per group (e.g., 10 males and 10 females per dose group).

• Select at least three dose levels (low, mid, and high) based on DRF and PK data, plus a control group. The highest dose should induce some minimal toxicity without causing severe suffering or death.[11][12]

• Administer the benzamide derivative daily for 28 days.

• Conduct regular clinical observations, body weight measurements, and food/water consumption monitoring.

• Perform clinical pathology (hematology and clinical chemistry) and urinalysis at the end of the study.

• Conduct a full histopathological examination of all major organs and tissues.

Efficacy Studies: Demonstrating a Therapeutic Effect

Once a safe dose range has been established, efficacy studies can be designed to evaluate the potential therapeutic effects of the benzamide derivative in relevant animal models of disease.

Key Considerations for Efficacy Studies:

• Animal Model Selection: The chosen animal model should be relevant to the human disease being studied. For compounds with potential CNS activity, a variety of models are available, including those for neurodegenerative diseases, psychiatric disorders, and pain.[9][13][14][15][16]

• Dose Selection: Doses should be selected based on the PK and toxicology data to provide adequate target engagement without causing significant toxicity.

• Endpoints: The endpoints of the study should be clearly defined and relevant to the therapeutic indication. These can include behavioral assessments, biochemical markers, or imaging readouts.

• Statistical Analysis: The study should be adequately powered to detect a statistically significant effect.

Bioanalytical Method Validation: Ensuring Data Quality

The reliability of PK and toxicology data is heavily dependent on the quality of the bioanalytical methods used to measure the compound's concentration in biological matrices.[17][18][19][20] Method validation should be performed according to regulatory guidelines (e.g., FDA, EMA).

Key Validation Parameters:

Parameter	Description
Accuracy	Closeness of the measured value to the true value
Precision	Reproducibility of measurements
Selectivity	Ability to differentiate the analyte from other components
Sensitivity	The lowest concentration that can be reliably measured (LLOQ)
Matrix Effect	Influence of the biological matrix on the analytical response
Stability	Stability of the analyte in the biological matrix under different storage and processing conditions

Conclusion: A Pathway to a Clinically Relevant Dosage

Determining the appropriate in vivo dosage for a novel compound like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a systematic and iterative process. By following the principles and protocols outlined in these application notes, researchers can generate the robust data necessary to establish a safe and effective dosage regimen, paving the way for further preclinical and potential clinical development. This structured approach, grounded in scientific integrity, is paramount for the successful translation of a promising molecule from the laboratory to the clinic.

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Application Notes and Protocols for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Receptor Affinity of a Novel Benzamide Derivative

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a synthetic compound featuring a benzamide core structure, a common scaffold in pharmacologically active molecules. The presence of the pyrrolidinyl group suggests potential interactions with various receptors within the central nervous system. Benzamide derivatives have a well-documented history of interacting with aminergic G protein-coupled receptors (GPCRs), particularly dopamine and serotonin receptors. This application note provides a comprehensive guide for researchers to elucidate the receptor binding profile of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, with a primary focus on the dopamine D2 and serotonin 5-HT4 receptors, both prominent targets for therapeutic intervention in neurological and psychiatric disorders.

The protocols outlined herein are designed to be robust and self-validating, providing a framework for determining the binding affinity (Ki) of the compound and understanding its potential mechanism of action. By following these detailed methodologies, researchers can generate high-quality, reproducible data essential for drug discovery and development programs.

Scientific Rationale: Why Focus on Dopamine D2 and 5-HT4 Receptors?

The chemical architecture of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, specifically the substituted benzamide and the pyrrolidine ring, strongly suggests a propensity for binding to dopamine and serotonin receptors. Substituted benzamides are a well-established class of dopamine D2 receptor antagonists used in the treatment of psychosis.[1][2] The pyrrolidinyl moiety is also a recurring feature in ligands targeting various receptors, including dopamine and serotonin subtypes.[3]

Furthermore, certain benzamide derivatives have demonstrated significant affinity for the 5-HT4 receptor, a key player in cognitive function and gastrointestinal motility.[4][5][6] Given the therapeutic potential of modulating these two receptor systems, a thorough investigation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide's affinity for both D2 and 5-HT4 receptors is a logical and scientifically driven starting point for its pharmacological characterization.

Experimental Workflow Overview

The determination of a compound's binding affinity typically involves a series of well-defined experimental steps. This workflow ensures the generation of accurate and reliable data.

Figure 1: A generalized workflow for determining the receptor binding affinity of a test compound.

PART 1: Dopamine D2 Receptor Binding Assay

This protocol is designed to determine the binding affinity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for the human dopamine D2 receptor.

Materials and Reagents

Reagent	Supplier	Catalog #	Storage
CHO-K1 cells expressing human Dopamine D2 Receptor	Example: Millipore	HT-S020	-80°C
[³H]-Spiperone	PerkinElmer	NET565	-20°C
Haloperidol	Sigma-Aldrich	H1512	Room Temp
Tris-HCl	Sigma-Aldrich	T5941	Room Temp
MgCl₂	Sigma-Aldrich	M8266	Room Temp
NaCl	Sigma-Aldrich	S9888	Room Temp
EDTA	Sigma-Aldrich	E9884	Room Temp
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906	4°C
96-well GF/B filter plates	PerkinElmer	6005177	Room Temp
Scintillation fluid	PerkinElmer	6013621	Room Temp
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	In-house/Custom Synthesis	N/A	As per synthesis

Preparation of Buffers and Solutions

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand Stock Solution: Prepare a 100 nM stock solution of [³H]-Spiperone in Assay Buffer.

• Test Compound Stock Solution: Prepare a 10 mM stock solution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in a suitable solvent (e.g., DMSO). Further dilute in Assay Buffer to the desired concentrations.

• Non-specific Binding (NSB) Control: 10 µM Haloperidol in Assay Buffer.

Membrane Preparation

• Thaw the vial of CHO-K1 cells expressing the human dopamine D2 receptor on ice.

• Homogenize the cells in ice-cold Assay Buffer using a glass-Teflon homogenizer.

• Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C.

• Discard the supernatant and resuspend the pellet in fresh, ice-cold Assay Buffer.

• Repeat the centrifugation and resuspension steps twice more.

• After the final wash, resuspend the pellet in Assay Buffer to a final protein concentration of 1 mg/mL, as determined by a Bradford assay.

• Store the membrane preparation in aliquots at -80°C until use.

Radioligand Binding Assay Protocol

This protocol is based on a competitive binding assay format.[7][8]

• Assay Setup:

  • Add 50 µL of Assay Buffer to the total binding (TB) wells.

  • Add 50 µL of 10 µM Haloperidol to the non-specific binding (NSB) wells.

  • Add 50 µL of varying concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (e.g., 10⁻¹⁰ to 10⁻⁵ M) to the competitor wells.

• Add 100 µL of the diluted membrane preparation (typically 10-20 µg of protein per well) to all wells.

• Add 50 µL of [³H]-Spiperone (final concentration of ~0.2-0.5 nM, which should be close to its Kd) to all wells to initiate the binding reaction. The total assay volume is 200 µL.

• Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration: Terminate the assay by rapid filtration through a 96-well GF/B filter plate using a cell harvester. Wash the filters three times with 200 µL of ice-cold Wash Buffer.

• Scintillation Counting: Dry the filter plate at 50°C for 30 minutes. Add 50 µL of scintillation fluid to each well and count the radioactivity using a scintillation counter.

Data Analysis

• Calculate the specific binding by subtracting the non-specific binding (NSB) from the total binding (TB).

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis using software such as GraphPad Prism.

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation:[9][10] Ki = IC₅₀ / (1 + [L]/Kd) Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor (determined from a separate saturation binding experiment).

PART 2: 5-HT4 Receptor Binding Assay

This protocol is designed to determine the binding affinity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for the human 5-HT4 receptor.

Materials and Reagents

Reagent	Supplier	Catalog #	Storage
HEK293 cells expressing human 5-HT4 Receptor	Example: Eurofins	ES-314-C	-80°C
[³H]-GR113808	PerkinElmer	NET1081	-20°C
Serotonin (5-HT)	Sigma-Aldrich	H9523	4°C
Tris-HCl	Sigma-Aldrich	T5941	Room Temp
MgCl₂	Sigma-Aldrich	M8266	Room Temp
96-well GF/B filter plates	PerkinElmer	6005177	Room Temp
Scintillation fluid	PerkinElmer	6013621	Room Temp
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	In-house/Custom Synthesis	N/A	As per synthesis

Preparation of Buffers and Solutions

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand Stock Solution: Prepare a 100 nM stock solution of [³H]-GR113808 in Assay Buffer.

• Test Compound Stock Solution: Prepare a 10 mM stock solution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in a suitable solvent (e.g., DMSO). Further dilute in Assay Buffer to the desired concentrations.

• Non-specific Binding (NSB) Control: 10 µM Serotonin in Assay Buffer.[11]

Membrane Preparation

Follow the same procedure as outlined in section 1.3, using HEK293 cells expressing the human 5-HT4 receptor.

Radioligand Binding Assay Protocol

This protocol is based on a competitive binding assay format.[12][13]

• Assay Setup:

  • Add 50 µL of Assay Buffer to the total binding (TB) wells.

  • Add 50 µL of 10 µM Serotonin to the non-specific binding (NSB) wells.

  • Add 50 µL of varying concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (e.g., 10⁻¹⁰ to 10⁻⁵ M) to the competitor wells.

• Add 100 µL of the diluted membrane preparation (typically 20-40 µg of protein per well) to all wells.

• Add 50 µL of [³H]-GR113808 (final concentration of ~0.1-0.3 nM, which should be close to its Kd) to all wells to initiate the binding reaction. The total assay volume is 200 µL.

• Incubation: Incubate the plate at 25°C for 30 minutes with gentle agitation.[13]

• Filtration: Terminate the assay by rapid filtration through a 96-well GF/B filter plate using a cell harvester. Wash the filters three times with 200 µL of ice-cold Wash Buffer.

• Scintillation Counting: Dry the filter plate at 50°C for 30 minutes. Add 50 µL of scintillation fluid to each well and count the radioactivity using a scintillation counter.

Data Analysis

Follow the same data analysis procedure as outlined in section 1.5.

Expected Results and Interpretation

The primary outcome of these assays will be the Ki values of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for the dopamine D2 and 5-HT4 receptors.

Parameter	Description	Interpretation
Ki (Dopamine D2)	Inhibitory constant for the D2 receptor.	A lower Ki value indicates higher binding affinity.
Ki (5-HT4)	Inhibitory constant for the 5-HT4 receptor.	A lower Ki value indicates higher binding affinity.
Selectivity	Ratio of Ki values (e.g., Ki(5-HT4) / Ki(D2)).	A high ratio indicates selectivity for one receptor over the other.

A low nanomolar or sub-nanomolar Ki value for a particular receptor suggests that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a potent ligand for that target. Comparing the Ki values for the D2 and 5-HT4 receptors will reveal the compound's selectivity profile, which is a critical factor in predicting its potential therapeutic effects and side-effect profile.

Signaling Pathway Diagrams

Understanding the downstream signaling cascades of the target receptors provides context for the potential functional consequences of ligand binding.

Figure 2: Simplified signaling pathway of the Dopamine D2 receptor.

Figure 3: Simplified signaling pathway of the 5-HT4 receptor.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial characterization of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide's receptor binding profile. By determining its affinity for the dopamine D2 and 5-HT4 receptors, researchers can gain valuable insights into its potential as a therapeutic agent.

Further studies could include:

• Functional Assays: To determine whether the compound acts as an agonist, antagonist, or inverse agonist at these receptors.

• Broader Receptor Screening: To assess the compound's selectivity across a wider panel of receptors and identify potential off-target effects.

• In vivo Studies: To evaluate the compound's pharmacokinetic properties and its effects on animal models of disease.

By systematically applying these methodologies, the scientific community can effectively advance the understanding and potential application of novel chemical entities like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in the pursuit of new and improved therapeutics.

References

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• Sonda, S., et al. (2005). Synthesis and pharmacological evaluation of benzamide derivatives as selective 5-HT(4) receptor agonists. Bioorganic & Medicinal Chemistry, 13(9), 3051-3062. Available at: [Link]

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• Mendoza-Sánchez, R., et al. (2021). Understanding the Molecular Basis of 5-HT 4 Receptor Partial Agonists through 3D-QSAR Studies. Molecules, 26(7), 1957. Available at: [Link]

• de Paulis, T., et al. (1985). Potential antipsychotic agents. 9. Synthesis and stereoselective dopamine D-2 receptor blockade of a potent class of substituted (R)-N-[(1-benzyl-2-pyrrolidinyl)methyl]benzamides. Relations to other side chain congeners. Journal of Medicinal Chemistry, 28(9), 1263–1269. Available at: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 5-HT4 receptor. Retrieved from: [Link]

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• van der Wenden, E. M., et al. (1997). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. Journal of Receptor and Signal Transduction Research, 17(1-3), 309-324. Available at: [Link]

• Wang, S., et al. (2018). STRUCTURE OF THE D2 DOPAMINE RECEPTOR BOUND TO THE ATYPICAL ANTIPSYCHOTIC DRUG RISPERIDONE. Nature, 555(7695), 269–273. Available at: [Link]

• Kaczor, A. A., et al. (2017). Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole. Molecules, 22(10), 1641. Available at: [Link]

• I-Álvarez, I., et al. (2020). Development of Pleiotropic TrkB and 5-HT 4 Receptor Ligands as Neuroprotective Agents. Molecules, 25(18), 4165. Available at: [Link]

• Saji, H., et al. (1993). Synthesis, in vitro binding profile and biodistribution of a 125I-labeled N-benzyl pyrrolidinyl benzamide derivative: a potential radioligand for mapping dopamine D2 receptors. Nuclear Medicine and Biology, 20(2), 221-228. Available at: [Link]

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• Han, Y., et al. (2020). Biased Dopamine D2 Receptors Exhibit Distinct Intracellular Trafficking Properties and ERK Activation in Different Subcellular Domains. Biomolecules & Therapeutics, 28(6), 521–529. Available at: [Link]

• Sonda, S., et al. (2004). Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists. Bioorganic & Medicinal Chemistry, 12(10), 2737-2747. Available at: [Link]

• Jarvie, K. R., et al. (1985). Dopamine D2 receptors selectively labeled by a benzamide neuroleptic: [3H]-YM-09151-2. European Journal of Pharmacology, 112(2), 167-175. Available at: [Link]

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• Delarue, C., et al. (1991). Benzamide derivatives provide evidence for the involvement of a 5-HT4 receptor type in the mechanism of action of serotonin in frog adrenocortical cells. FEBS Letters, 286(1-2), 133-136. Available at: [Link]

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Application Note: High-Throughput Screening of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for Modulatory Activity at G-Protein Coupled Receptors

Abstract

This document provides a comprehensive guide to the high-throughput screening (HTS) of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a novel synthetic compound. Given that the pyrrolidine and benzamide scaffolds are prevalent in a variety of pharmacologically active agents, including ligands for G-Protein Coupled Receptors (GPCRs), this application note will focus on a hypothetical screening campaign to identify and characterize the modulatory effects of this compound on a representative GPCR target.[1][2][3] We will detail the rationale for target selection, present robust, step-by-step protocols for both a primary biochemical screen and a secondary cell-based functional assay, and provide templates for data analysis and interpretation. The methodologies described herein are designed to be adaptable for the screening of other small molecules against various GPCR targets.

Introduction: The Rationale for Screening N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide incorporates two key structural motifs, a pyrrolidine ring and a benzamide core, which are well-established pharmacophores in drug discovery.[1][2] The pyrrolidine ring is a versatile scaffold found in numerous natural products and synthetic drugs with a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[2] Similarly, the benzamide functional group is a common feature in drugs targeting the central nervous system, often acting as antagonists at dopamine and serotonin receptors, which are members of the GPCR family.[3]

Given the prevalence of these scaffolds in GPCR ligands, we hypothesize that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide may act as a modulator of GPCR signaling. GPCRs represent one of the largest and most important families of drug targets, playing crucial roles in virtually all physiological processes.[4][5] Therefore, a high-throughput screening campaign to evaluate this compound's activity on a representative GPCR is a logical first step in elucidating its pharmacological potential.

This application note will outline a two-tiered screening strategy:

• Primary Screen: A biochemical binding assay using Fluorescence Polarization (FP) to identify direct interaction of the compound with a selected GPCR.

• Secondary Screen: A cell-based functional assay using an AlphaScreen™ cAMP assay to determine the compound's effect on downstream signaling of the GPCR.

Hypothetical Target: A Representative Orphan GPCR

For the purpose of this application note, we will consider a hypothetical screening campaign against "Orphan GPCR Target X," a receptor for which the endogenous ligand is unknown. Identifying modulators of orphan GPCRs is a significant area of drug discovery, as these receptors may represent novel therapeutic targets for a variety of diseases.[6]

Primary High-Throughput Screen: Fluorescence Polarization (FP) Binding Assay

Principle: Fluorescence Polarization is a robust, homogeneous assay format well-suited for HTS.[7][8][9][10] The assay measures the change in the rotational speed of a fluorescently labeled ligand (tracer) upon binding to a larger protein target (the GPCR).[11][12] In a competitive binding assay format, a test compound that binds to the GPCR will displace the fluorescent tracer, leading to a decrease in the polarization of the emitted light.

Workflow for FP-Based Primary Screen

Caption: Workflow for the primary fluorescence polarization screen.

Detailed Protocol: FP Binding Assay

Materials:

• Purified Orphan GPCR Target X

• Fluorescently labeled tracer ligand for GPCR Target X

• Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4)

• N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (stock solution in DMSO)

• 384-well, low-volume, black microplates

• Multimode microplate reader with FP capabilities

Methodology:

• Compound Plating:

  • Prepare a serial dilution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in DMSO.

  • Using an acoustic liquid handler, dispense 50 nL of the compound dilutions into the assay plate wells.

  • For controls, dispense 50 nL of DMSO (negative control) and a known inhibitor (positive control).

• Reagent Preparation:

  • Dilute the purified GPCR Target X to a 2X working concentration in assay buffer.

  • Dilute the fluorescent tracer to a 2X working concentration in assay buffer. The final concentration of the tracer should be at or below its Kd for the receptor.

• Assay Procedure:

  • Add 5 µL of the 2X GPCR Target X solution to each well of the assay plate.

  • Centrifuge the plate briefly (1 min at 1000 rpm) to ensure mixing.

  • Incubate for 30 minutes at room temperature.

  • Add 5 µL of the 2X fluorescent tracer solution to each well.

  • Centrifuge the plate again.

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition:

  • Read the plate on a multimode reader using the appropriate excitation and emission wavelengths for the chosen fluorophore.

  • Record the fluorescence polarization (mP) values for each well.

Data Analysis and Hit Criteria

Parameter	Description	Formula
% Inhibition	The percentage by which the test compound reduces the binding of the fluorescent tracer.	100 * (1 - (mP_sample - mP_min) / (mP_max - mP_min))
Z'-factor	A statistical measure of assay quality.	`1 - (3 * (SD_max + SD_min)) /

• mP_sample: mP value of the test compound well.

• mP_min: Average mP of the positive control wells (maximum inhibition).

• mP_max: Average mP of the negative control (DMSO) wells (no inhibition).

• SD: Standard Deviation.

A Z'-factor greater than 0.5 indicates a robust and reliable assay suitable for HTS. Compounds exhibiting a concentration-dependent inhibition and an IC50 value below a predefined threshold (e.g., 10 µM) would be considered "hits" and selected for secondary screening.

Secondary High-Throughput Screen: AlphaScreen™ cAMP Functional Assay

Principle: The AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay) technology is a bead-based assay that can be adapted to measure the accumulation or inhibition of second messengers, such as cyclic AMP (cAMP).[13][14] This assay will determine if the binding of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to GPCR Target X translates into a functional cellular response. The assay is based on a competition between endogenous cAMP produced by the cells and a biotinylated cAMP probe for binding to an anti-cAMP antibody conjugated to acceptor beads.[15][16]

Hypothetical Signaling Pathway

Caption: Hypothetical GPCR signaling pathway leading to cAMP production.

Detailed Protocol: AlphaScreen™ cAMP Assay

Materials:

• HEK293 cells stably expressing Orphan GPCR Target X.

• Cell culture medium and supplements.

• AlphaScreen™ cAMP Assay Kit (PerkinElmer or similar).

• Stimulation Buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA, and 500 µM IBMX).

• Forskolin (for Gs-coupled receptors) or an appropriate agonist.

• 384-well white, opaque microplates.

• Multimode microplate reader with AlphaScreen™ capabilities.

Methodology:

• Cell Plating:

  • Harvest and resuspend the cells in culture medium.

  • Seed 2,500 cells per well in a 384-well plate and incubate overnight.

• Compound Treatment:

  • Remove the culture medium and replace it with 10 µL of stimulation buffer.

  • Add 50 nL of the test compound or controls (as in the primary screen).

  • Incubate for 30 minutes at 37°C.

• Cell Stimulation (for antagonist mode):

  • Add 5 µL of an EC80 concentration of a known agonist (or forskolin for Gs-coupled GPCRs) to all wells except the basal control.

  • Incubate for 30 minutes at 37°C.

• Cell Lysis and Detection:

  • Prepare the AlphaScreen™ detection mix containing acceptor beads and lysis buffer according to the manufacturer's protocol.

  • Add 15 µL of the detection mix to each well.

  • Incubate for 60 minutes at room temperature in the dark.

• Data Acquisition:

  • Read the plate on a compatible microplate reader.

Data Analysis and Interpretation

The data will be analyzed to determine the EC50 (for agonists) or IC50 (for antagonists) of the compound. A decrease in the AlphaScreen™ signal corresponds to an increase in intracellular cAMP.

Assay Mode	Expected Result for a "Hit"
Agonist	A concentration-dependent decrease in the AlphaScreen™ signal.
Antagonist	A concentration-dependent reversal of the agonist-induced decrease in the AlphaScreen™ signal.

Conclusion and Next Steps

This application note provides a comprehensive, albeit hypothetical, framework for the high-throughput screening of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide against a representative orphan GPCR. The described two-tiered approach, employing a primary biochemical binding assay followed by a secondary cell-based functional assay, represents a robust strategy for hit identification and validation.

Compounds that are confirmed as active in both assays would be prioritized for further characterization, including:

• Selectivity Profiling: Screening against a panel of related GPCRs to determine target selectivity.

• Mechanism of Action Studies: Further biophysical and cellular assays to elucidate the mode of binding and functional effects.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs to optimize potency and other pharmacological properties.

The protocols and principles outlined herein provide a solid foundation for researchers to initiate screening campaigns for this and other novel chemical entities, ultimately accelerating the process of drug discovery.

References

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Application Notes and Protocols for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide: A Guide to Experimental Design and Evaluation

Introduction: Unveiling the Potential of a Novel Benzamide Derivative

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a small molecule belonging to the versatile benzamide class of compounds. While the broader benzamide family has yielded drugs with diverse therapeutic applications—from antipsychotics to prokinetics—the specific biological profile of this derivative remains largely unexplored[1][2]. This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to systematically investigate the therapeutic potential of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

The following protocols are designed not as a rigid sequence, but as a logical, tiered approach to discovery. We begin with the foundational steps of synthesis and rigorous characterization, move to a broad-based in vitro screening to identify primary biological effects, and culminate in recommendations for more targeted mechanistic and in vivo studies. The causality behind each experimental choice is explained to empower the investigator to make informed decisions and adapt the protocols as data emerges.

Part 1: Synthesis and Analytical Characterization

A prerequisite to any biological investigation is the unambiguous synthesis and characterization of the test compound. This ensures reproducibility and the attribution of any observed biological effects directly to the molecule of interest.

Proposed Synthesis Route

• Step 1: Synthesis of Methyl 4-(pyrrolidin-1-yl)benzoate. This can be achieved via a nucleophilic aromatic substitution reaction between methyl 4-fluorobenzoate and pyrrolidine.

• Step 2: Amidation to yield N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. The methyl ester from Step 1 can then be reacted with ethanolamine in a condensation reaction to form the final product[7].

Physicochemical and Structural Characterization

Rigorous analytical characterization is non-negotiable to confirm the identity, purity, and stability of the synthesized compound.

Protocol 1: Full Compound Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Purpose : To elucidate the chemical structure of the synthesized molecule.

  • Procedure : Acquire ¹H and ¹³C NMR spectra in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃)[8][9][10].

  • Expected Outcome : The ¹H NMR spectrum should show distinct peaks corresponding to the protons on the benzamide core, the pyrrolidine ring, and the hydroxyethyl group. The integration of these peaks should correspond to the number of protons in each environment. The ¹³C NMR will confirm the carbon framework[8].

• Mass Spectrometry (MS) :

  • Purpose : To confirm the molecular weight of the compound.

  • Procedure : Utilize High-Resolution Mass Spectrometry (HRMS) to obtain an accurate mass measurement.

  • Expected Outcome : The measured mass should be within 5 ppm of the theoretical mass of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (C₁₃H₁₈N₂O₂, MW: 234.29 g/mol ).

• High-Performance Liquid Chromatography (HPLC) :

  • Purpose : To determine the purity of the synthesized compound[11].

  • Procedure : Develop a suitable HPLC method, likely a reverse-phase C18 column with a gradient of water and acetonitrile containing a small amount of a modifier like formic acid or trifluoroacetic acid[11].

  • Expected Outcome : A single major peak, indicating a purity of ≥95%, is desirable for biological screening.

• Solubility Assessment :

  • Purpose : To determine the solubility in aqueous buffers and organic solvents, which is critical for preparing stock solutions for biological assays.

  • Procedure : Test solubility in common solvents like water, PBS, DMSO, and ethanol.

The workflow for synthesis and characterization is depicted below.

Figure 1. Synthesis and Characterization Workflow.

Part 2: In Vitro Biological Screening Cascade

With a well-characterized compound in hand, the next phase is to explore its biological activities using a tiered screening approach. This cascade begins with broad assessments of cytotoxicity and then funnels into more specific functional assays.

Tier 1: Foundational Cytotoxicity Assessment

Before evaluating for any specific therapeutic effect, it is crucial to determine the compound's intrinsic cytotoxicity to establish a safe therapeutic window for subsequent experiments.

Protocol 2: MTT Assay for Cell Viability

• Principle : The MTT assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

• Cell Line Selection : A neuronally-derived cell line such as SH-SY5Y or a primary neuronal culture is recommended, given that many benzamides have neurological effects. A non-neuronal cell line like HEK293 can be used as a control.

• Procedure :

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with a concentration range of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (e.g., 0.1 µM to 100 µM) for 24-48 hours.

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance at approximately 570 nm.

• Data Analysis : Plot cell viability (%) against compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Protocol 3: LDH Assay for Cytotoxicity

• Principle : The lactate dehydrogenase (LDH) assay quantifies cell death by measuring the release of LDH, a cytosolic enzyme, from cells with compromised membrane integrity[12][13]. This assay is complementary to the MTT assay.

• Procedure :

  • Culture and treat cells as described for the MTT assay.

  • Collect the cell culture supernatant.

  • Add the supernatant to the LDH reaction mixture according to the manufacturer's protocol[14].

  • Measure the absorbance at the recommended wavelength (typically around 490 nm).

  • Include positive controls (cells lysed with Triton X-100) to determine maximum LDH release[12].

• Data Analysis : Calculate the percentage of cytotoxicity relative to the positive control.

Table 1: Expected Outcomes of Cytotoxicity Assays

Assay	Endpoint Measured	Interpretation of High Signal
MTT	Metabolic Activity	High Cell Viability
LDH	Membrane Integrity	High Cytotoxicity

Tier 2: Functional Screening - Antioxidant and Neuroprotective Potential

Based on the structure of the compound, which includes a phenol-like moiety (the benzamide), and the known involvement of oxidative stress in various pathologies, assessing its antioxidant potential is a logical next step.

Protocol 4: DPPH and ABTS Radical Scavenging Assays

• Principle : These are cell-free chemical assays that measure the ability of a compound to donate a hydrogen atom or an electron to neutralize stable free radicals (DPPH• and ABTS•⁺)[15][16][17][18][19].

• Procedure :

  • Prepare solutions of DPPH or ABTS radical.

  • Mix the radical solution with various concentrations of the test compound.

  • Measure the decrease in absorbance at the appropriate wavelength (around 517 nm for DPPH and 734 nm for ABTS) after a set incubation period.

  • Use a known antioxidant like Trolox or ascorbic acid as a positive control.

• Data Analysis : Calculate the percentage of radical scavenging and determine the IC₅₀ value.

Protocol 5: In Vitro Neuroprotection Assay

• Principle : To assess if the compound can protect neuronal cells from a common stressor, such as oxidative stress induced by hydrogen peroxide (H₂O₂) or glutamate.

• Cell Line : SH-SY5Y or primary neurons.

• Procedure :

  • Pre-treat cells with non-toxic concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide for a few hours.

  • Introduce a neurotoxic insult (e.g., H₂O₂ or glutamate).

  • After the incubation period with the toxin, assess cell viability using the MTT or LDH assay.

• Data Analysis : Compare the viability of cells treated with the toxin alone to those pre-treated with the compound. A significant increase in viability in the pre-treated group suggests a neuroprotective effect[20].

Figure 2. In Vitro Screening Cascade.

Part 3: Mechanistic Insights and In Vivo Considerations

Positive results from the in vitro screening warrant a deeper investigation into the compound's mechanism of action and its potential efficacy in a living system.

Preliminary Blood-Brain Barrier (BBB) Permeability Assessment

For compounds with potential neuroprotective effects, the ability to cross the blood-brain barrier is paramount.

Protocol 6: In Vitro BBB Permeability Assay

• Principle : An in vitro BBB model, often using a co-culture of endothelial cells, pericytes, and astrocytes, or a cell line like bEnd.3, can provide an initial assessment of BBB penetration[21].

• Procedure :

  • Establish a confluent monolayer of endothelial cells on a transwell insert.

  • Add the test compound to the apical (blood) side.

  • After a defined period, measure the concentration of the compound in the basolateral (brain) side using HPLC-MS.

• Data Analysis : Calculate the apparent permeability coefficient (Papp) to estimate the rate of transport across the endothelial monolayer[22].

In Silico Modeling : Computational models can also predict BBB permeability based on physicochemical properties like molecular weight, lipophilicity (LogP), and polar surface area[23][24][25].

Potential In Vivo Studies

If the compound demonstrates promising in vitro neuroprotective activity and BBB permeability, progression to in vivo models is justified.

• Pharmacokinetic (PK) Studies : Initial studies in rodents are necessary to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile, and to confirm its presence in the brain[26].

• Efficacy Models : Depending on the in vitro findings, relevant animal models of neurological disorders could be employed. For example, if the compound shows strong antioxidant and neuroprotective effects, a model of Parkinson's disease (e.g., 6-OHDA or MPTP-induced) or ischemic stroke could be considered[20][27][28][29].

Conclusion

The experimental design outlined in these application notes provides a comprehensive and logically structured pathway for the preclinical evaluation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. By starting with fundamental synthesis and characterization, progressing through a tiered in vitro screening cascade, and culminating in mechanistic and in vivo studies, researchers can systematically uncover the therapeutic potential of this novel compound. This self-validating approach, grounded in established scientific principles, will ensure that the data generated is robust, reproducible, and provides a solid foundation for further drug development efforts.

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Technical Notes & Optimization

Technical Support Center: Purification of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Welcome to our dedicated technical support guide for the purification of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this valuable compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure you achieve the desired purity and yield in your experiments.

I. Understanding the Chemistry: A Plausible Synthetic Route and Potential Impurities

A common and efficient method for the synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide involves the amide coupling of 4-(pyrrolidin-1-yl)benzoic acid with 2-aminoethanol. This reaction is typically facilitated by a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an activating agent like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP).[1]

Proposed Synthetic Pathway

Caption: Proposed synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Understanding this synthetic route is crucial as it allows us to anticipate potential impurities that may co-exist with the crude product. These can include:

• Unreacted Starting Materials:

  • 4-(Pyrrolidin-1-yl)benzoic acid

  • 2-Aminoethanol

• Coupling Agent By-products:

  • Dicyclohexylurea (DCU) if DCC is used (notoriously insoluble in many organic solvents).

  • 1-Ethyl-3-(3-dimethylaminopropyl)urea if EDC is used (generally water-soluble).

• Side-Reaction Products:

  • N-acylurea derivatives.

II. Troubleshooting Guide: Purification Challenges and Solutions

This section addresses specific issues you may encounter during the purification of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Q1: My crude product is a sticky oil or an amorphous solid that is difficult to handle. How can I induce crystallization?

Probable Cause: The presence of residual solvent or impurities is likely preventing the formation of a crystalline lattice. The inherent polarity of the molecule due to the hydroxyl and amide groups can also contribute to its hygroscopic nature.

Solution:

• Solvent Trituration: This is the first and simplest step to try.

  • Protocol:

    • Place the crude material in a flask.

    • Add a small amount of a solvent in which the desired product is expected to be poorly soluble, but the impurities are soluble (e.g., diethyl ether, hexane, or a mixture of ethyl acetate and hexane).

    • Stir or sonicate the mixture at room temperature.

    • The desired product should precipitate as a solid, while the impurities remain in the solvent.

    • Collect the solid by vacuum filtration and wash with a small amount of the cold trituration solvent.

• Recrystallization: If trituration fails or yields a product of insufficient purity, recrystallization is the next logical step. The key is to find a suitable solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[2]

  • Solvent Selection Protocol:

    • Place a small amount of the crude product into several test tubes.

    • To each tube, add a different solvent from the table below, dropwise, until the solid just dissolves at room temperature. A good candidate will require a moderate amount of solvent.

    • If the solid is insoluble at room temperature, gently heat the mixture. A good solvent will dissolve the compound upon heating.

    • Allow the solution to cool to room temperature and then in an ice bath. The formation of crystals indicates a promising solvent.

    • If the compound is too soluble in one solvent and insoluble in another, a two-solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be employed. Dissolve the compound in a minimum amount of the "good" solvent at an elevated temperature and add the "poor" solvent dropwise until the solution becomes cloudy. Then, add a few drops of the "good" solvent to redissolve the precipitate and allow it to cool slowly.[3]

Solvent	Predicted Solubility of Target Compound	Notes
Water	Sparingly soluble to soluble, especially when hot	Good for removing non-polar impurities.
Ethanol	Soluble	A good "good" solvent for a two-solvent system with water or hexane.
Isopropanol	Soluble	Similar to ethanol, can be a good choice for recrystallization.
Ethyl Acetate	Moderately soluble	Can be a good single solvent or used in a two-solvent system with hexane.
Acetone	Soluble	May be too good of a solvent, but can be used in a two-solvent system.
Dichloromethane	Soluble	Likely too soluble for effective recrystallization on its own.
Diethyl Ether	Sparingly soluble	A good solvent for trituration.
Hexane	Insoluble	A good "poor" solvent for a two-solvent system or for trituration.

Q2: I'm seeing multiple spots on my TLC plate after the reaction. How do I effectively separate my product using column chromatography?

Probable Cause: The presence of unreacted starting materials and by-products necessitates chromatographic separation. The polarity of your target molecule will dictate the choice of the mobile phase.

Solution:

• Thin-Layer Chromatography (TLC) Optimization: Before running a column, it is essential to determine the optimal mobile phase using TLC.[4]

  • Stationary Phase: Silica gel 60 F254 plates are a good starting point.

  • Mobile Phase (Eluent) Systems to Test:

    • Start with a non-polar system and gradually increase the polarity.

    • System A (Less Polar): Hexane:Ethyl Acetate (e.g., start with 1:1 and move to 1:2, 1:4, or pure Ethyl Acetate).

    • System B (More Polar): Dichloromethane:Methanol (e.g., start with 99:1 and move to 98:2, 95:5).

    • System C (For very polar compounds): Ethyl Acetate:Methanol (e.g., start with 98:2).

    • Tip: Adding a small amount of triethylamine (e.g., 0.5-1%) to the mobile phase can help to reduce tailing of basic compounds like your product on the silica gel.

  • Visualization:

    • UV light (254 nm) should reveal the aromatic components.

    • Staining with potassium permanganate (KMnO₄) can visualize the alcohol and amine functionalities.[5]

  • Goal: Aim for a retention factor (Rf) of ~0.2-0.4 for your target compound to ensure good separation on the column.

• Flash Column Chromatography Protocol:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Column Packing:

    • Dry Packing: Fill the column with dry silica gel and then carefully run the eluent through.

    • Wet Packing (Slurry): Make a slurry of the silica gel in the initial eluent and pour it into the column. This method often gives a better-packed column.

  • Sample Loading:

    • Dry Loading: Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or methanol), add a small amount of silica gel, and evaporate the solvent to get a dry powder. Carefully add this powder to the top of the column. This is the preferred method for better resolution.

    • Wet Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and carefully load it onto the top of the column.

  • Elution:

    • Start with the eluent system determined by your TLC analysis.

    • You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the mobile phase).

    • Collect fractions and monitor them by TLC to identify the ones containing your pure product.

  • Troubleshooting:

    • Product not eluting: Increase the polarity of the mobile phase.

    • Poor separation: Use a shallower gradient or a less polar mobile phase.

    • Streaking/Tailing: Add a small amount of triethylamine to the eluent.

Purification Decision Workflow

Sources

• 1. CN103012188A - 2,5-dihydroxy-N-(2-hydroxyethyl)benzamide preparation method - Google Patents [patents.google.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 5. TLC stains [reachdevices.com]

Troubleshooting N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in cell culture

Welcome to the technical support center for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the effective use of this compound in cell culture experiments. Given that specific data for this molecule is emerging, this guide synthesizes established principles from related benzamide and pyrrolidine compounds with foundational cell culture expertise to ensure a robust experimental design.

Frequently Asked Questions (FAQs)

Q1: What is N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and what is its potential mechanism of action?

A1: N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a synthetic organic compound. While specific research on this molecule is not widely published, its structure, featuring a benzamide group, suggests it may function as a modulator of cellular signaling pathways. Benzamide derivatives have been identified as inhibitors of various enzymes, including kinases and histone deacetylases (HDACs), and can also interact with G-protein coupled receptors (GPCRs).[1][2][3] The pyrrolidine ring is a common feature in many biologically active compounds, contributing to their stability and reactivity.[4] Further empirical investigation is necessary to elucidate its precise mechanism.

Q2: What are the physical and chemical properties of this compound?

A2: While specific data for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is limited, we can infer some properties from related structures. The "N-(2-hydroxyethyl)pyrrolidine" component suggests some degree of aqueous solubility due to the hydroxyl group.[4] However, the benzamide and pyrrolidine rings are largely hydrophobic, which may necessitate the use of an organic solvent for initial stock solution preparation. A summary of predicted properties for a structurally similar compound, N-(2-hydroxyethyl)-4-[(S)-3-[(R)-1-(naphthalen-1-yl)ethylamino]pyrrolidin-1-yl]benzamide, is provided below.[5]

Property	Predicted Value
Molecular Weight	~248.3 g/mol (Estimated)
XLogP3-AA	3.6
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3

Q3: How should I prepare a stock solution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide?

A3: Due to the predicted hydrophobic nature of the benzamide portion, it is recommended to first dissolve the compound in a sterile organic solvent such as dimethyl sulfoxide (DMSO) or ethanol to create a high-concentration stock solution (e.g., 10-50 mM). Ensure the compound is fully dissolved before making further dilutions in your cell culture medium. For related compounds, solubility in organic solvents like alcohol, ether, and benzene has been noted.[6][7]

Q4: What is a typical working concentration for this compound in cell culture?

A4: The optimal working concentration will be cell-line and assay-dependent and must be determined empirically. We recommend performing a dose-response experiment starting from a low concentration (e.g., 0.1 µM) and titrating up to a higher concentration (e.g., 100 µM) to determine the effective concentration for your desired biological effect and to identify the threshold for cytotoxicity.

Troubleshooting Guide

This section addresses common problems researchers may encounter when working with N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in cell culture.

Problem 1: Compound Precipitation in Culture Medium

Symptoms:

• Visible crystals or cloudiness in the culture medium after adding the compound.

• Inconsistent or no biological effect observed.

Potential Causes & Solutions:

• Poor Aqueous Solubility: The compound may be precipitating out of the aqueous culture medium.

  • Solution: Decrease the final concentration of the compound in your experiment. Ensure your final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%). You can also explore the use of solubilizing agents, such as Pluronic F-68, in your culture medium, but be aware that these can have off-target effects.

• Incorrect Stock Solution Preparation: The compound may not have been fully dissolved in the initial organic solvent.

  • Solution: Ensure the compound is completely dissolved in the stock solution before diluting it into your culture medium. Gentle warming (to 37°C) and vortexing can aid dissolution.

Problem 2: High Levels of Cell Death or Cytotoxicity

Symptoms:

• A significant decrease in cell viability, even at low concentrations.

• Changes in cell morphology indicative of stress or apoptosis (e.g., rounding, detachment).

Potential Causes & Solutions:

• Inherent Cytotoxicity: The compound may be inherently toxic to your specific cell line at the concentrations tested.

  • Solution: Perform a cytotoxicity assay (e.g., MTT, LDH release) to determine the IC50 value. This will help you define a non-toxic working concentration range for your experiments.

• Solvent Toxicity: The concentration of the organic solvent (e.g., DMSO) used to dissolve the compound may be too high.

  • Solution: Ensure the final concentration of your solvent in the culture medium is below the toxic threshold for your cell line. Always include a vehicle control (medium with the same concentration of solvent but without the compound) in your experiments.

Problem 3: Inconsistent or Irreproducible Results

Symptoms:

• High variability between replicate wells or experiments.

• Loss of biological effect over time.

Potential Causes & Solutions:

• Compound Instability: The compound may be unstable in the culture medium at 37°C.

  • Solution: Prepare fresh dilutions of the compound from your stock solution immediately before each experiment. Consider the stability of related compounds; for instance, N-(2-Hydroxyethyl) pyrrolidine is noted as stable under normal temperatures and pressures.[7] However, the complete benzamide structure's stability in culture media is unknown. You may need to perform media changes with freshly diluted compound for longer-term experiments.

• Off-Target Effects: The compound may have unintended biological effects that are confounding your results.[8][9]

  • Solution: If you hypothesize a specific mechanism of action, include appropriate positive and negative controls to validate your findings. Consider performing broader profiling assays (e.g., kinase profiling, gene expression analysis) to identify potential off-target activities.

Experimental Protocols & Visualizations

Protocol 1: Preparation of a 10 mM Stock Solution

• Weigh out a precise amount of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide powder (e.g., 2.48 mg for a 1 mL stock).

• Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration.

• Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can assist dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Determining the Cytotoxic Concentration (MTT Assay)

• Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in your culture medium. Remember to include a vehicle-only control.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of your compound.

• Incubate the plate for your desired time point (e.g., 24, 48, or 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

• Read the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Visualizations

Caption: Troubleshooting workflow for common cell culture issues.

Caption: Hypothetical signaling pathway modulation.

References

• Park, J. S., et al. (2016). Discovery and SAR of N-(1-((substituted piperidin-4-yl)methyl)-3-methoxypiperidin-4-yl)-2-methoxybenzamide Derivatives: 5-Hydroxytryptamine Receptor 4 Agonist as a Potent Prokinetic Agent. European Journal of Medicinal Chemistry, 109, 75–88. (URL: [Link])

• N-(2-Hydroxyethyl)pyrrolidine, CAS No. 2955-88-6 - iChemical. (URL: [Link])

• N-(2-Hydroxyethyl) pyrrolidine, 2955-88-6, 1-Pyrrolidineethanol - Mallak Specialties Pvt Ltd. (URL: [Link])

• N-(2-hydroxyethyl)-4-[(S)-3-[(R)-1-(naphthalen-1-yl)ethylamino]pyrrolidin-1-yl]benzamide | C25H29N3O2 - PubChem. (URL: [Link])

• Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists - ChemRxiv. (URL: [Link])

• Usui, T., et al. (2021). N-(2,5-dioxopyrrolidin-1-yl) benzamide improves monoclonal antibody production in a Chinese hamster ovary cell culture. PLOS One, 16(4), e0249582. (URL: [Link])

• N-(2,5-dioxopyrrolidin-1-yl) benzamide improves monoclonal antibody production in a Chinese hamster ovary cell culture | PLOS One - Research journals. (URL: [Link])

• Torpedo Heater Troubleshooting, Maintenance & Repairs - YouTube. (URL: [Link])

• 1-phenylethylidene)-benzohydrazide cytotoxicity is LSD1 independent and linked to Fe-S cluster disruption in Ewing sarcoma - bioRxiv. (URL: [Link])

• Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists - PubMed. (URL: [Link])

• CN103012188A - 2,5-dihydroxy-N-(2-hydroxyethyl)

• Synthesis and neuroleptic activity of benzamides. Cis-N-(1-benzyl-2-methylpyrrolidin-3-yl). (URL: [Link])

• N-(2-Hydroxyethyl)pyrrolidine - ChemBK. (URL: [Link])

• Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. (URL: [Link])

• Abram, M., et al. (2022). Discovery of (R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ (R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. Journal of Medicinal Chemistry, 65(17), 11703–11725. (URL: [Link])

• Off-target effects of MEK inhibitors - PubMed - NIH. (URL: [Link])

• Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers - PubMed. (URL: [Link])

• Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. (URL: [Link])

• N-(1-Benzyl-3,5-dimethyl-1 H-pyrazol-4-yl)benzamides: Antiproliferative Activity and Effects on mTORC1 and Autophagy - PubMed. (URL: [Link])

• Receptor Chem - Innovation in Life Science Research. (URL: [Link])

• N-(2-Hydroxyethyl)-2-pyrrolidone - the NIST WebBook. (URL: [Link])

• n-(2-hydroxyethyl)pyrrolidine-1-carboxamide - PubChemLite. (URL: [Link])

• Pyrrolidin-3-yl-N-methylbenzamides as potent histamine 3 receptor antagonists - PubMed. (URL: [Link])

• CID 159939819 | C12H22N2O4 - PubChem. (URL: [Link])

• N-(2-hydroxyethyl)-4-[(S)-3-[(R)-1-(naphthalen-1-yl)ethylamino]pyrrolidin-1-yl]benzamide | C25H29N3O2 | CID 58973499 - PubChem. (URL: [Link])

Sources

• 1. Discovery and SAR of N-(1-((substituted piperidin-4-yl)methyl)-3-methoxypiperidin-4-yl)-2-methoxybenzamide derivatives: 5-Hydroxytryptamine receptor 4 agonist as a potent prokinetic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and neuroleptic activity of benzamides. Cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-(1-Benzyl-3,5-dimethyl-1 H-pyrazol-4-yl)benzamides: Antiproliferative Activity and Effects on mTORC1 and Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 6. N-(2-Hydroxyethyl)pyrrolidine, CAS No. 2955-88-6 - iChemical [ichemical.com]
• 7. N-(2-Hydroxyethyl) pyrrolidine, 2955-88-6, 1-Pyrrolidineethanol; 1-(2-Hydroxyethyl) pyrrolidine; 2-(1-Pyrrolidino) ethanol; 2-(1-Pyrrolidinyl) ethanol [mallakchemicals.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Off-target effects of MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide Dose-Response Curve Issues

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a novel compound with limited publicly available data on its biological activity and dose-response characteristics. This guide is formulated based on extensive experience with structurally related benzamide and pyrrolidine derivatives, particularly those targeting G-protein coupled receptors (GPCRs), and general principles of pharmacology. The troubleshooting steps provided are intended as a robust starting point for your experimental design and data interpretation.

Introduction

The pyrrolidine benzamide scaffold is a privileged structure in medicinal chemistry, frequently associated with activity at GPCRs.[1] When characterizing a novel compound like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, generating a reliable dose-response curve is a critical first step to determine its potency (EC₅₀/IC₅₀) and efficacy. However, this can be a challenging process, with numerous experimental variables potentially leading to ambiguous or uninterpretable results. This technical support guide addresses common issues encountered during dose-response experiments in a question-and-answer format, providing causal explanations and actionable troubleshooting protocols.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: I am not observing any response to my compound, even at high concentrations. What are the likely causes?

A flat, unresponsive curve is a common, yet frustrating, initial result. The root cause can range from fundamental issues with the compound itself to problems with the assay system.

Potential Cause 1: Compound Solubility and Stability

• Expertise & Experience: Many organic molecules, especially those with aromatic rings, have poor aqueous solubility. If the compound precipitates in your assay medium, its effective concentration will be far lower than the nominal concentration, and it may not reach its target. The related compound, N-(2-hydroxyethyl)pyrrolidine, is only partly soluble in water.[2][3] While the benzamide group on your compound will further alter solubility, this suggests that solubility could be a concern.

• Troubleshooting Protocol:

  • Visual Inspection: Prepare your highest concentration of the compound in the final assay buffer. Visually inspect for any cloudiness or precipitate, both immediately and after the planned incubation time at the assay temperature.

  • Solvent Optimization: If solubility is an issue, consider using a small percentage of a biocompatible organic solvent. It is crucial to test the effect of the solvent on your cells or assay system alone (vehicle control) to ensure it doesn't cause toxicity or interfere with the readout.[4]

Solvent	Recommended Starting Concentration	Key Considerations
DMSO	≤ 0.5% (v/v)	Most common, but can be toxic to some cell lines at higher concentrations.
Ethanol	≤ 1% (v/v)	Can be less toxic than DMSO for some cells, but also more volatile.

• Compound Stability: Ensure your compound is stable under your experimental conditions (light, temperature, pH). Degradation will lead to a loss of active compound. Review any supplier information on stability and storage.[2]

Potential Cause 2: Inappropriate Concentration Range

• Expertise & Experience: It's possible the concentrations tested are simply too low to elicit a response. The potency of related benzamide compounds can vary over many orders of magnitude.[5]

• Troubleshooting Protocol:

  • Expand Concentration Range: If solubility allows, test a much wider range of concentrations, extending into the high micromolar or even millimolar range for an initial screen. A common approach is to use a log or semi-log dilution series (e.g., 1 nM to 100 µM).

Potential Cause 3: Issues with the Biological Target or Assay System

• Expertise & Experience: The lack of response may indicate that the compound is not active on the chosen target or that the assay system is not functioning correctly. For cell-based assays, this could be due to low or absent expression of the target receptor.[6]

• Troubleshooting Protocol:

  • Positive Control: Always include a known agonist or antagonist for your target in every experiment. A robust response to the positive control confirms the integrity of the assay system.

  • Target Expression: If using a recombinant cell line, verify the expression of your target protein (e.g., via Western blot, qPCR, or a fluorescently tagged receptor).

  • Cell Health: Ensure cells are healthy and in the logarithmic growth phase. Over-confluent or stressed cells can be unresponsive.[7] Check for signs of contamination.[4]

Caption: Troubleshooting workflow for a flat dose-response curve.

Q2: My dose-response curve is U-shaped or biphasic. How do I interpret this?

A non-monotonic (e.g., U-shaped or biphasic) dose-response curve indicates a complex biological or biochemical activity and is not uncommon in pharmacology.[8]

Potential Cause 1: Off-Target Effects

• Expertise & Experience: At higher concentrations, the compound may begin to interact with secondary targets, leading to an opposing effect that confounds the primary response. For example, a compound might be a potent agonist at its primary GPCR target at low concentrations, but a weak antagonist at another receptor that signals in the opposite direction at high concentrations.

• Troubleshooting Protocol:

  • Literature Review: Research the pharmacology of benzamide and pyrrolidine derivatives to identify potential off-targets.

  • Selective Antagonists: If you suspect an off-target effect mediated by a known receptor, try co-incubating your compound with a selective antagonist for that receptor to see if it abolishes the secondary phase of the curve.

  • Focus on the Initial Phase: For initial characterization, you may need to focus on the initial, monotonic part of the curve to determine the potency for the primary target.

Potential Cause 2: Receptor Desensitization or Downregulation

• Expertise & Experience: Prolonged or high-concentration agonist stimulation of many GPCRs leads to desensitization, where the receptor becomes uncoupled from its signaling pathway, or downregulation, where the receptor is internalized from the cell surface.[1][9] This can lead to a decrease in response at the highest concentrations.

• Troubleshooting Protocol:

  • Time-Course Experiment: Reduce the incubation time of your compound with the cells. Desensitization is a time-dependent process.

  • Lower Concentrations: Focus on a narrower range of lower concentrations to fully characterize the initial stimulatory phase.

Potential Cause 3: Compound-Specific Properties

• Expertise & Experience: At very high concentrations, some compounds can form aggregates that may have different biological activities or can interfere with the assay detection method (e.g., light scattering in an absorbance assay). Cytotoxicity at high concentrations can also lead to a drop in signal in cell-based assays.

• Troubleshooting Protocol:

  • Cytotoxicity Assay: Run a parallel cytotoxicity assay (e.g., LDH release or a viability stain) using the same concentrations of your compound to determine if the downturn in the curve correlates with cell death.

  • Assay Technology Check: If using a fluorescence or luminescence-based assay, check if your compound has any intrinsic fluorescence or quenching properties at high concentrations.

Caption: Investigating a non-monotonic dose-response curve.

Q3: The data points on my curve have high variability between replicates. How can I improve my precision?

High variability can obscure the true dose-response relationship and make it difficult to obtain a reliable EC₅₀/IC₅₀ value.

Potential Cause 1: Inconsistent Cell Seeding or Health

• Expertise & Experience: In cell-based assays, well-to-well variability in cell number or health is a major source of error.[7] An "edge effect," where wells at the edge of a microplate behave differently due to temperature or evaporation gradients, is a common problem.

• Troubleshooting Protocol:

  • Cell Seeding Technique: Ensure your cell suspension is homogenous before and during plating. When plating, use a consistent technique and consider leaving the outer wells of the plate filled with sterile buffer or media to minimize edge effects.[10]

  • Incubation: Ensure consistent temperature and humidity during incubation.

Potential Cause 2: Pipetting and Dilution Errors

• Expertise & Experience: Manual serial dilutions are a frequent source of error. Small inaccuracies in early dilution steps can be magnified throughout the series.[11]

• Troubleshooting Protocol:

  • Pipette Calibration: Regularly check the calibration of your pipettes.

  • Dilution Scheme: Prepare a sufficient volume of each stock concentration to avoid pipetting very small volumes. Use fresh tips for each dilution.

  • Automation: If available, use automated liquid handlers for serial dilutions and plate preparation to improve consistency.

Potential Cause 3: Assay Timing and Reagent Addition

• Expertise & Experience: For kinetic assays, the timing of reagent addition and plate reading is critical. Inconsistent timing between wells or plates will introduce significant variability.[4]

• Troubleshooting Protocol:

  • Standardized Workflow: Develop and strictly follow a standard operating procedure (SOP) for reagent addition and plate reading. Using a multichannel pipette or automated dispenser for reagent addition can improve consistency.

  • Plate Layout: Be mindful of your plate layout. If there is a delay in reading a 96-well plate from the first well to the last, this could introduce variability.

General Protocol: Establishing a Dose-Response Curve for a Novel Compound

This protocol provides a self-validating framework for characterizing N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

1. Compound Preparation and Solubility Assessment

• Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.
• Perform a serial dilution of the stock in your final assay buffer to the highest desired concentration.
• Visually inspect for precipitation. If observed, adjust the top concentration or the percentage of co-solvent.

2. Assay Plate Preparation

• Seed cells at a predetermined optimal density and allow them to adhere/stabilize overnight.
• Include the following controls on every plate:
• Negative Control: Cells with vehicle (e.g., 0.5% DMSO) only.
• Positive Control: Cells with a known agonist/antagonist for the target.
• Blank: Wells with media only (no cells) to measure background signal.

3. Compound Addition and Incubation

• Prepare a serial dilution plate of your compound at a higher concentration (e.g., 10x the final concentration).
• Add the compound dilutions to the cell plate.
• Incubate for the predetermined optimal time at the appropriate temperature and CO₂.

4. Signal Detection and Data Analysis

• Add detection reagents according to the assay manufacturer's protocol.
• Read the plate on a calibrated plate reader.
• Subtract the average of the blank wells from all other values.
• Normalize the data to your controls (e.g., 0% for negative control, 100% for positive control).
• Fit the normalized data to a non-linear regression model (e.g., four-parameter logistic equation) using appropriate software to determine EC₅₀/IC₅₀, Hill slope, and efficacy.[12]

A[label="1. Prepare Compound Stock\n(e.g., 10 mM in DMSO)"]; B[label="2. Serial Dilution\n(Create concentration range)"]; C [label="3. Seed Cells in Microplate\n(Include controls)"]; D [label="4. Add Compound to Cells"]; E [label="5. Incubate\n(Optimized time & temp)"]; F [label="6. Add Detection Reagents"]; G [label="7. Read Plate"]; H [label="8. Analyze Data\n(Normalize & Curve Fit)"];

A -> B -> D; C -> D -> E -> F -> G -> H; }

Caption: Standard workflow for a cell-based dose-response experiment.

References

• Chem-Impex. N-(2-Hydroxyethyl)pyrrolidine. [Link]

• Mallak Specialties Pvt Ltd. N-(2-Hydroxyethyl) pyrrolidine, 2955-88-6, 1-Pyrrolidineethanol. [Link]

• ChemBK. N-(2-Hydroxyethyl)pyrrolidine. [Link]

• PubChem. N-(2-hydroxyethyl)-4-[(S)-3-[(R)-1-(naphthalen-1-yl)ethylamino]pyrrolidin-1-yl]benzamide. [Link]

• Wang L, et al. A Universal Delayed Difference Model Fitting Dose-response Curves. bioRxiv. 2021.
• Gerak LR, et al. Manipulating Pharmacodynamic Efficacy with Agonist + Antagonist Mixtures: In Vitro and In Vivo Studies with Opioids and Cannabinoids. J Pharmacol Exp Ther. 2021;378(2):110-120.
• Stoddart LA, et al. Evaluating functional ligand-GPCR interactions in cell-based assays. Curr Protoc Pharmacol. 2015;69:2.66.1-2.66.20.

• ResearchGate. What does biphasic dose response mean? [Link]

• Martins SAM, et al. GPCR screening and drug discovery: Challenges and latest trends. European Pharmaceutical Review. 2012;17(2):58-62.

• Bitesize Bio. The Ultimate Guide to Troubleshooting Microplate Assays. [Link]

• MSD Veterinary Manual. Effect of competitive antagonist on dose-response relationship. [Link]

• Wang G, et al. Recent progress in assays for GPCR drug discovery. Acta Pharmacol Sin. 2021;42(1):11-20.

• Promega Corporation. Troubleshooting Cell based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. 2021. [Link]

• Srinivasan B. Quantitation and Error Measurements in Dose–Response Curves. ACS Omega. 2021;6(5):3499-3502.

• Assay Genie. 101 ELISA Troubleshooting Tips for Research in 2024. [Link]

• Franco R, et al. What are the current trends in G protein-coupled receptor targeted drug discovery? Expert Opin Drug Discov. 2020;15(7):737-740.
• Bond RA, et al. Making Sense of Pharmacology: Inverse Agonism and Functional Selectivity. Am J Med Sci. 2008;335(6):443-449.

• Science.gov. biphasic dose-response curve: Topics by Science.gov. [Link]

• Azure Biosystems. How to Troubleshoot Common In-cell Western Issues. [Link]

• Deranged Physiology. Competitive and non-competitive antagonists. [Link]

• Schihada H, et al. Advances in G Protein-Coupled Receptor High-throughput Screening. Curr Opin Struct Biol. 2018;51:139-146.
• Davis JM, et al.
• Lanzara R. Optimal Agonist/Antagonist Combinations Maintain Receptor Response by Preventing Rapid β1-adrenergic Receptor Desensitization. Int J Pharmacol. 2005;1(2):122-131.

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Technical Support Center: Strategies for Improving the Oral Bioavailability of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Introduction: This guide is designed for researchers, chemists, and drug development professionals investigating N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide (herein referred to as NEP-Benzamide). While NEP-Benzamide is a known chemical entity[1], comprehensive public data on its physicochemical and pharmacokinetic properties are scarce. Therefore, this document serves as a foundational guide, combining theoretical principles with actionable protocols to characterize and overcome potential bioavailability challenges. We will proceed by inferring potential properties from its chemical structure to build a logical framework for experimentation.

The structure of NEP-Benzamide, featuring a benzamide core, a pyrrolidine ring, and a hydroxyethyl group, suggests it is a moderately polar molecule (MW: 234.3 g/mol )[1]. This structure presents a classic drug development challenge: a balance between aqueous solubility (aided by the hydroxyethyl group) and membrane permeability (favored by the aromatic and aliphatic rings). Its susceptibility to first-pass metabolism is also a key consideration. This guide will walk you through the process of identifying and solving these potential hurdles.

Frequently Asked Questions (FAQs)

Q1: What is oral bioavailability and why is it a critical parameter for NEP-Benzamide?

A: Oral bioavailability (F) is the fraction of an orally administered drug that reaches systemic circulation unchanged. It is a cornerstone of drug efficacy, determining the dose required to achieve a therapeutic concentration in the body. Low bioavailability can lead to high dose requirements, significant inter-patient variability, and potential therapeutic failure. For a novel agent like NEP-Benzamide, establishing and optimizing bioavailability is a critical first step in its development pathway.

Q2: What are the most probable causes of poor oral bioavailability for a molecule like NEP-Benzamide?

A: Based on its structure, the primary challenges for NEP-Benzamide can be categorized according to the Biopharmaceutics Classification System (BCS), which classifies drugs based on their solubility and permeability.

• Poor Aqueous Solubility: The benzamide aromatic core is hydrophobic and can promote crystalline lattice formation, making it difficult for the molecule to dissolve in the gastrointestinal fluids. While the hydroxyethyl and pyrrolidine groups add some polarity, the overall solubility may be low, limiting the concentration gradient available for absorption.

• Low Intestinal Permeability: For a drug to be absorbed, it must pass through the lipid-rich membranes of the intestinal epithelium. The polarity of the hydroxyethyl group and the overall number of hydrogen bond donors/acceptors can hinder passive diffusion across these membranes.

• Extensive First-Pass Metabolism: After absorption from the gut, blood flows directly to the liver via the portal vein. Enzymes in the gut wall and liver (such as Cytochrome P450s) can metabolize NEP-Benzamide before it reaches systemic circulation. The amide bond is susceptible to hydrolysis, and the hydroxyethyl group is a prime site for Phase II conjugation reactions (e.g., glucuronidation).

Q3: How do I begin to classify the bioavailability challenges of NEP-Benzamide?

A: The first step is to experimentally determine its position within the Biopharmaceutics Classification System (BCS). This provides a roadmap for selecting the most appropriate enhancement strategy. You must experimentally measure two key parameters:

• Aqueous Solubility: Determine its solubility across a physiologically relevant pH range (e.g., pH 1.2, 4.5, and 6.8).

• Intestinal Permeability: Use an in vitro model like the Caco-2 cell monolayer or a Parallel Artificial Membrane Permeability Assay (PAMPA).

The diagram below illustrates the BCS framework and the general strategies applied to each class.

Caption: BCS Framework for Bioavailability Enhancement.

Troubleshooting Guide: Experimental Issues

Q: My initial screen shows NEP-Benzamide has aqueous solubility below 10 µg/mL. What should I do next?

A: This strongly suggests you are dealing with a BCS Class II or IV compound, where dissolution is the rate-limiting step for absorption. The underlying cause is likely high crystal lattice energy.

Causality: A stable crystal requires significant energy to break apart, resulting in low solubility. Your goal is to disrupt this crystalline state or increase the effective surface area for dissolution.

Troubleshooting Workflow:

• Salt Formation: The pyrrolidine group is a tertiary amine and likely basic. Attempting to form a salt (e.g., hydrochloride, mesylate) can drastically increase aqueous solubility and dissolution rate. This is often the simplest and most effective first step.

• Amorphous Solid Dispersions (ASDs): If salt formation is unsuccessful or the resulting salt is unstable, creating an ASD is a powerful alternative. By dispersing NEP-Benzamide in a polymer matrix (e.g., PVP, HPMC-AS), you trap it in a high-energy, non-crystalline (amorphous) state. This amorphous form is much more soluble than the crystalline form.

• Particle Size Reduction: Milling NEP-Benzamide to the micron or sub-micron (nanosuspension) level increases the surface-area-to-volume ratio, which enhances the dissolution rate according to the Noyes-Whitney equation.

• Lipid-Based Formulations: If the compound has sufficient lipophilicity (predicted LogP > 2), formulating it in oils, surfactants, and co-solvents can improve bioavailability by presenting the drug in a pre-dissolved state and utilizing lipid absorption pathways.

Q: My Caco-2 assay shows a low apparent permeability (Papp < 1.0 x 10⁻⁶ cm/s) and a high efflux ratio (>2). What does this indicate?

A: This result suggests two distinct problems:

• Low Passive Permeability: The molecule itself struggles to diffuse across the cell membrane, likely due to its polarity. This points towards a BCS Class III or IV classification.

• Active Efflux: The high efflux ratio indicates that NEP-Benzamide is a substrate for an active transport protein (like P-glycoprotein) on the cell surface, which actively pumps the drug back into the intestinal lumen after it has been absorbed.

Troubleshooting Workflow:

Caption: Workflow for addressing low permeability.

• Confirm Efflux Substrate: Repeat the Caco-2 assay in the presence of a known efflux pump inhibitor (e.g., verapamil for P-gp). If the efflux ratio decreases and the absorptive Papp value increases, you have confirmed that active efflux is a major barrier.

• Prodrug Approach: A common strategy is to create a prodrug by masking the functional groups that the efflux transporter recognizes. For instance, esterifying the hydroxyethyl group could create a more lipophilic molecule that bypasses the transporter and is later cleaved by esterases in the blood to release the active drug.

• Use of Excipients: Some formulation excipients, such as certain surfactants (e.g., polysorbate 80), can act as mild inhibitors of efflux pumps, providing a formulation-based solution.

Q: My in vitro metabolic stability assay using liver microsomes shows a short half-life (<15 min) for NEP-Benzamide. What is the implication?

A: This indicates rapid metabolism, likely by hepatic enzymes. This will lead to high first-pass clearance and low oral bioavailability, even if solubility and permeability are excellent.

Causality: The molecule is being rapidly converted into inactive metabolites in the liver. The most likely sites of metabolism are the amide bond (hydrolysis) or the aromatic ring (oxidation).

Troubleshooting Workflow:

• Metabolite Identification: Use LC-MS/MS to identify the structures of the key metabolites. Knowing where the molecule is being attacked is essential for addressing the problem.

• Structural Modification (Medicinal Chemistry):

  • If oxidation on the benzamide ring is the issue, adding an electron-withdrawing group (like fluorine) to the ring can "block" the site of metabolism.

  • If amide hydrolysis is the problem, a medicinal chemist might replace the amide with a more stable bioisostere.

• Prodrug Approach: While less common for stability issues, a prodrug could potentially alter the distribution of the compound, reducing its initial exposure to hepatic enzymes.

• Route of Administration: If metabolic instability cannot be overcome, an alternative route of administration that avoids first-pass metabolism (e.g., intravenous, transdermal) may be necessary.

Experimental Protocols

Protocol 1: Kinetic Aqueous Solubility Determination (Shake-Flask Method)

This protocol determines the solubility of NEP-Benzamide in buffers of physiological relevance.

Methodology:

• Prepare three buffers: pH 1.2 (Simulated Gastric Fluid, SGF), pH 4.5 (acetate buffer), and pH 6.8 (Simulated Intestinal Fluid, SIF).

• Add an excess amount of solid NEP-Benzamide (enough that undissolved solid remains visible) to 2 mL of each buffer in a glass vial.

• Seal the vials and place them in a shaker incubator set to 37°C and 250 RPM.

• At predetermined time points (e.g., 2, 4, 8, and 24 hours), withdraw a 100 µL aliquot from each vial.

• Immediately filter the aliquot through a 0.22 µm PVDF filter to remove undissolved solid.

• Dilute the filtrate with an appropriate solvent (e.g., 50:50 acetonitrile:water) to a concentration within the linear range of your analytical method.

• Quantify the concentration of dissolved NEP-Benzamide using a validated HPLC-UV or LC-MS method.

• Plot concentration versus time. The plateau of the curve represents the kinetic solubility at that pH.

Data Interpretation:

pH	Solubility (µg/mL)	Provisional BCS Class (Solubility)
1.2	[Experimental Value]	High if > Dose/250mL
4.5	[Experimental Value]	Low if < Dose/250mL
6.8	[Experimental Value]	Low if < Dose/250mL

A drug is considered "highly soluble" if the highest anticipated dose is soluble in ≤250 mL of aqueous media over the pH range of 1-6.8.

Protocol 2: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol is a small-scale method to screen polymers for their ability to form a stable ASD with NEP-Benzamide.

Materials:

• NEP-Benzamide

• Polymer (e.g., PVP K30, HPMCAS-LF, Soluplus®)

• Volatile solvent capable of dissolving both drug and polymer (e.g., methanol, acetone, dichloromethane)

Methodology:

• Prepare a 20% (w/w) drug-polymer solution. For a 1:4 drug-to-polymer ratio, dissolve 20 mg of NEP-Benzamide and 80 mg of polymer in 400 µL of the chosen solvent in a glass vial.

• Vortex until a clear solution is obtained.

• Transfer the solution to a petri dish or a larger surface area container to facilitate evaporation.

• Place the container in a vacuum oven at 40°C under vacuum until the solvent has completely evaporated and a thin film has formed.

• Scrape the resulting solid film from the container.

• Analyze the solid material using Powder X-Ray Diffraction (PXRD). The absence of sharp Bragg peaks (characteristic of crystalline material) and the presence of a broad "halo" indicates a successful amorphous conversion.

• Perform dissolution testing on the ASD compared to the crystalline NEP-Benzamide to confirm the solubility enhancement.

References

• Amidon, G. L., Lennernäs, H., Shah, V. P., & Crison, J. R. (1995). A theoretical basis for a biopharmaceutic drug classification: the correlation of in vitro drug product dissolution and in vivo bioavailability. Pharmaceutical research, 12(3), 413-420. [Link]

• U.S. Food and Drug Administration. (2017). Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System. [Link]

• Brouwers, J., Brewster, M. E., & Augustijns, P. (2009). Supersaturating drug delivery systems: the answer to solubility-limited oral bioavailability?. Journal of pharmaceutical sciences, 98(8), 2549-2572. [Link]

• Kansy, M., Senner, F., & Gubernator, K. (1998). Physicochemical high throughput screening: the role of absorption and distribution in drug discovery. Journal of medicinal chemistry, 41(7), 1007-1010. [Link]

Sources

• 1. scbt.com [scbt.com]

Technical Support Center: N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Welcome to the technical support resource for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the experimental complexities associated with this molecule. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to help you troubleshoot and optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide?

The most common and reliable method is a two-step process starting from 4-(pyrrolidin-1-yl)benzoic acid and ethanolamine. The core of this synthesis is the formation of a stable amide bond. To achieve this efficiently, the carboxylic acid must be "activated" to make it more susceptible to nucleophilic attack by the amine.

• Step 1: Activation of Carboxylic Acid. The carboxylic acid is converted into a more reactive intermediate. This is typically done by forming an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, or by creating an active ester using coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[1]

• Step 2: Amide Coupling. The activated acid derivative is then reacted with ethanolamine in the presence of a non-nucleophilic base (like triethylamine or DIPEA) to neutralize the acid generated during the reaction.

Direct heating of the carboxylic acid and amine can also form the amide, but this often requires high temperatures that can lead to side products and degradation.[1]

Q2: What are the key analytical parameters for confirming the identity and purity of the final compound?

A combination of spectroscopic and chromatographic methods should be employed for unambiguous characterization.

Technique	Expected Observations	Purpose
¹H NMR	Look for characteristic peaks corresponding to the aromatic protons, the pyrrolidine ring protons, and the two ethyl groups (one from the hydroxyethyl tail and the other adjacent to the pyrrolidine nitrogen). The presence of the hydroxyl (-OH) and amide (N-H) protons should also be confirmed, though their shifts can be variable.	Confirms molecular structure and identifies proton environments.
LC-MS	A primary peak corresponding to the molecular weight of the compound (C₁₃H₁₈N₂O₂ = 234.29 g/mol ). The expected ion would be [M+H]⁺ at m/z 235.14.	Confirms molecular weight and assesses purity.
FTIR	Expect characteristic absorption bands for the N-H stretch (amide), O-H stretch (alcohol), C=O stretch (amide), and C-N stretches.	Confirms the presence of key functional groups.
HPLC	A single major peak under optimized conditions indicates high purity.	Quantifies purity and detects non-volatile impurities.

Q3: What are the recommended storage conditions for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide?

Like many organic molecules with hydroxyl and amine functionalities, it is best stored in a cool, dry, and dark place.[2] A tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent oxidation and moisture absorption. For long-term storage, refrigeration (2-8 °C) is advisable.

Synthesis & Purification Workflow

The following diagram outlines a typical workflow for the synthesis and purification of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Caption: General workflow for synthesis and purification.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield

• Problem: After the reaction and workup, TLC or LC-MS analysis shows very little or no desired product. A significant amount of starting material (4-(pyrrolidin-1-yl)benzoic acid) remains.

• Causality & Diagnosis: This is a classic sign of inefficient amide bond formation. Amides are thermodynamically stable but kinetically slow to form without proper activation of the carboxylic acid. The hydroxyl group of a carboxylic acid is a very poor leaving group.[1]

• Troubleshooting Protocol:

  • Verify Reagent Quality: Ensure all reagents, especially the coupling agents (EDC, DCC) and solvents, are anhydrous. Moisture will hydrolyze activated intermediates and consume reagents.

  • Optimize Activation Method:

    • Method A (Acid Chloride): Convert the benzoic acid derivative to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride with a catalytic amount of DMF.[3] This is a robust but harsh method.

      • Protocol: Dissolve the acid in DCM, add oxalyl chloride (1.2 eq) and a drop of DMF. Stir at room temperature for 1-2 hours until gas evolution ceases. Remove solvent in vacuo. The crude acid chloride can then be reacted with ethanolamine and triethylamine.

    • Method B (Coupling Agents): Use a milder, modern coupling agent. EDC in combination with an additive like HOBt or HOAt is highly effective at minimizing side reactions.[1]

      • Protocol: Dissolve the acid, ethanolamine (1.1 eq), EDC (1.2 eq), and HOBt (1.2 eq) in an anhydrous solvent like DMF or DCM. Add a base like DIPEA (2.5 eq). Stir at room temperature for 12-24 hours.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the disappearance of the starting acid.[4] A typical solvent system is 10-20% Methanol in Dichloromethane. The product should have an Rf between the highly polar acid (baseline) and less polar impurities.

Issue 2: Difficult Purification by Column Chromatography

• Problem: The product streaks badly on the silica column, leading to poor separation and mixed fractions. In some cases, the product seems to irreversibly bind to the silica.

• Causality & Diagnosis: This compound contains multiple polar functional groups: a tertiary amine (pyrrolidine), an amide, and a primary alcohol. These groups can interact strongly with the acidic silanol groups (Si-OH) on the surface of silica gel, causing tailing and poor elution.[5]

• Troubleshooting Protocol:

  • Deactivate the Silica Gel: The acidity of the silica gel is often the primary cause of streaking for amine-containing compounds.

    • Protocol: Pre-treat your column. After packing the silica gel in your initial, non-polar solvent, flush the column with your elution solvent mixture that contains 0.5-1% triethylamine or ammonia.[5] This base will neutralize the acidic sites on the silica, allowing your product to elute more cleanly.

  • Optimize the Solvent System:

    • Use a gradient elution. Start with a less polar solvent system (e.g., 100% Ethyl Acetate) and gradually increase the polarity by adding methanol. A slow, shallow gradient is often more effective than a steep one for separating compounds with similar polarities.[5]

    • Consider alternative stationary phases like alumina (neutral or basic) or a C18 reversed-phase column if standard silica fails.[5]

  • Dry Loading: If the crude product has poor solubility in the column solvent, it can be "dry loaded."

    • Protocol: Dissolve your crude material in a minimal amount of a suitable solvent (e.g., methanol). Add a small amount of silica gel to this solution and evaporate the solvent until you have a dry, free-flowing powder. Carefully add this powder to the top of your packed column.[6]

Caption: Troubleshooting logic for column chromatography.

Issue 3: Presence of an Impurity with M+18 Mass

• Problem: LC-MS analysis of the final product shows a persistent impurity with a mass that is 18 amu higher than the starting carboxylic acid, but is not the desired product.

• Causality & Diagnosis: This impurity is likely the ester formed between the 4-(pyrrolidin-1-yl)benzoic acid and the ethanolamine starting material. This occurs when the amide coupling is incomplete, and instead, an esterification reaction happens, which can be catalyzed by acidic conditions or high temperatures. The hydroxyl group of ethanolamine can act as a nucleophile, attacking the activated carboxylic acid.

• Troubleshooting Protocol:

  • Favor Amide Formation: Ensure the amine is sufficiently nucleophilic and available. Running the reaction under neutral or slightly basic conditions (using a non-nucleophilic base like DIPEA) will favor attack by the more nucleophilic amine over the alcohol.

  • Protect the Hydroxyl Group: If the side reaction is persistent, consider protecting the hydroxyl group of ethanolamine before the coupling reaction. A silyl ether protecting group (e.g., TBDMS) is a good choice.

    • Workflow:

      • Protect ethanolamine with TBDMSCl.

      • Perform the amide coupling reaction as previously described.

      • Deprotect the silyl ether using a fluoride source (e.g., TBAF) or mild acid to yield the final product.

  • Purification: The ester impurity is typically less polar than the desired product (due to the lack of the N-H bond for hydrogen bonding). It can usually be separated by careful column chromatography, eluting before the main product.

References

• PrepChem. (n.d.). Synthesis of N-(2-hydroxyethyl)-4-hydroxybenzamide. Retrieved from PrepChem.com. [Link]

• Google Patents. (2013). CN103012188A - 2,5-dihydroxy-N-(2-hydroxyethyl)

• MDPI. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• Google Patents. (2006). US7045639B2 - Method for purifying N-(2-hydroxyethyl)-2-pyrrolidone.

• PrepChem. (n.d.). Synthesis of N-hydroxyethyl-2-cyclopropyl-4-(p-chlorophenyl)-5-methylpyrrolidine hydrochloride. Retrieved from PrepChem.com. [Link]

• Chem-Impex. (n.d.). N-(2-Hydroxyethyl)pyrrolidine. Retrieved from Chem-Impex.com. [Link]

• Google Patents. (2004). EP1375481A1 - Method of purifying n-(2-hydroxyethyl)-2-pyrrolidone.

• PrepChem. (n.d.). Synthesis of N-(2-hydroxyethyl)-N-methyl-1-pyrrolidinecarboxamide. Retrieved from PrepChem.com. [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. r/Chempros. [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• National Institutes of Health. (2019). Challenges and Breakthroughs in Selective Amide Activation. PMC - NIH. [Link]

• University of Calgary. (n.d.). Column chromatography. Retrieved from ucalgary.ca. [Link]

• PubMed. (2014). Synthesis and characterization of N,N'-bis[2-hydroxyethyl]-1,4,6,8-naphthalenediimide with para substituted of phenols based on charge-transfer complexes. [Link]

• Reddit. (2022). troubleshooting column chromatography. r/chemistry. [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. Retrieved from Chemistry Steps. [Link]

• Beilstein Journals. (2019). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

• ChemBK. (2024). N-(2-Hydroxyethyl)pyrrolidine. Retrieved from ChemBK.com. [Link]

• LibreTexts. (2022). 21.7: Chemistry of Amides. Chemistry LibreTexts. [Link]

• PubMed. (2021). Analytical characterization of "etonitazepyne," a new pyrrolidinyl-containing 2-benzylbenzimidazole opioid sold online. [Link]

• PubChem. (n.d.). 4-amino-N-(2-hydroxyethyl)benzamide. Retrieved from PubChem. [Link]

• PubChemLite. (n.d.). 2,4-dihydroxy-n-(2-hydroxyethyl)benzamide. Retrieved from PubChemLite. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and Other Substituted Benzamides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Benzamide Scaffold

The benzamide functional group is a cornerstone in medicinal chemistry, featured in a wide array of therapeutic agents with diverse pharmacological activities.[1][2] From antipsychotics and antiemetics to potential novel anticancer and antimicrobial agents, the substituted benzamide scaffold offers a privileged structure for drug design.[3][4] This versatility stems from the ability to readily modify the aromatic ring and the amide substituents, allowing for fine-tuning of physicochemical properties and target interactions. This guide provides a comparative analysis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a research compound of interest, against several established benzamide drugs: Metoclopramide, Remoxipride, Sulpiride, and Amisulpride. By examining their structural nuances, physicochemical characteristics, and biological activities, we aim to provide a comprehensive resource for researchers engaged in the discovery and development of novel benzamide-based therapeutics.

Structural and Physicochemical Comparison

The chemical structures of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and the selected comparator benzamides are presented below. Each molecule features a central benzamide core with distinct substitutions that significantly influence their pharmacological profiles.

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is characterized by a pyrrolidine ring at the C4 position of the benzene ring and a 2-hydroxyethyl group attached to the amide nitrogen. The pyrrolidine moiety is a common feature in many biologically active compounds, contributing to their binding affinity and pharmacokinetic properties. The hydroxyl group on the N-ethyl substituent introduces polarity, which can impact solubility and potential for hydrogen bonding.

Metoclopramide is a well-known antiemetic and prokinetic agent.[5] It features an amino group at C4, a chloro group at C5, and a methoxy group at C2 of the benzamide ring. The side chain on the amide nitrogen is a diethylaminoethyl group.

Remoxipride , an atypical antipsychotic, possesses a more complex structure with a bromine atom at C3, two methoxy groups at C2 and C6, and an N-linked (S)-1-ethyl-2-pyrrolidinylmethyl side chain.[6]

Sulpiride and Amisulpride are also atypical antipsychotics.[3][7] Sulpiride has a sulfamoyl group at C5, a methoxy group at C2, and an N-linked (1-ethyl-2-pyrrolidinyl)methyl side chain.[8] Amisulpride is structurally similar to sulpiride, featuring an ethylsulfonyl group at C5, an amino group at C4, a methoxy group at C2, and an N-linked (1-ethyl-2-pyrrolidinyl)methyl side chain.[9]

The following table summarizes key physicochemical properties of these compounds, providing a basis for understanding their potential behavior in biological systems.

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP	Topological Polar Surface Area (Ų)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	C13H18N2O2	234.3	Not available	41.6	2	3
Metoclopramide	C14H22ClN3O2	299.80	2.66	69.9	2	4
Remoxipride	C16H23BrN2O3	371.27	3.01	50.8	1	4
Sulpiride	C15H23N3O4S	341.43	1.63	110.1	2	6
Amisulpride	C17H27N3O4S	369.48	2.08	110.1	2	6

Note: LogP and other calculated properties can vary slightly depending on the algorithm used. The data presented here are from publicly available databases for comparative purposes.

Synthesis and Characterization: A Methodological Overview

The synthesis of substituted benzamides generally follows a common pathway involving the coupling of a substituted benzoic acid or its activated derivative (e.g., acyl chloride) with an appropriate amine.[1][10]

General Synthesis Workflow for Substituted Benzamides

Caption: General synthetic workflow for substituted benzamides.

Experimental Protocol: Synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

This protocol describes a representative synthesis of the title compound.

Materials:

• 4-(Pyrrolidin-1-yl)benzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• 2-Aminoethanol

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or other suitable base

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Acid Chloride Formation: To a solution of 4-(pyrrolidin-1-yl)benzoic acid in anhydrous DCM, add thionyl chloride or oxalyl chloride dropwise at 0 °C. Allow the reaction to stir at room temperature until the conversion to the acyl chloride is complete, as monitored by thin-layer chromatography (TLC).

• Amide Coupling: In a separate flask, dissolve 2-aminoethanol and a base (e.g., triethylamine) in anhydrous DCM. Cool the solution to 0 °C and slowly add the freshly prepared acyl chloride solution.

• Reaction Work-up: After the reaction is complete (monitored by TLC), quench the reaction with saturated sodium bicarbonate solution. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final product.

Characterization Techniques

The identity and purity of the synthesized benzamides should be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[11]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.[12][13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, such as the amide carbonyl and N-H bonds.

Comparative Biological and Pharmacological Insights

The diverse substitutions on the benzamide scaffold directly translate to a range of biological activities, primarily through interactions with various G-protein coupled receptors (GPCRs) and other biological targets.

Mechanism of Action: A Focus on Dopamine and Serotonin Receptors

Many of the clinically used benzamides, including Metoclopramide, Remoxipride, Sulpiride, and Amisulpride, exert their effects by modulating dopaminergic and serotonergic pathways.[14][15]

Caption: Simplified signaling pathway showing the antagonistic action of substituted benzamides on dopamine D2 receptors.

The antipsychotic effects of drugs like Amisulpride and Sulpiride are primarily attributed to their antagonist activity at dopamine D2 and D3 receptors in the mesolimbic and mesocortical pathways of the brain.[7][9] Metoclopramide's antiemetic action is also mediated by dopamine D2 receptor antagonism in the chemoreceptor trigger zone (CTZ).[16] Remoxipride is a selective dopamine D2 receptor antagonist.[6] The specific substitutions on the benzamide core determine the receptor subtype selectivity and affinity, which in turn dictates the therapeutic efficacy and side-effect profile.

The biological activity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is not yet extensively characterized in the public domain. However, based on its structural similarity to other pyrrolidinyl-containing benzamides, it may exhibit activity at dopamine or other CNS receptors. Further experimental evaluation is required to elucidate its specific pharmacological profile.

Experimental Protocols for Comparative Evaluation

To provide a robust comparison of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide with other benzamides, a series of standardized in vitro and in vivo experiments are necessary.

In Vitro Assays

• Solubility Determination:

  • Prepare saturated solutions of each benzamide in phosphate-buffered saline (PBS) at pH 7.4.

  • Equilibrate the solutions for 24 hours at a controlled temperature.

  • Filter the solutions to remove undissolved solid.

  • Quantify the concentration of the dissolved benzamide using a validated HPLC method.

• LogP Determination (Shake-Flask Method):

  • Prepare a solution of the benzamide in a biphasic system of n-octanol and water.

  • Shake the mixture vigorously to allow for partitioning of the compound between the two phases.

  • Separate the two layers and measure the concentration of the benzamide in each phase using HPLC or UV-Vis spectroscopy.

  • Calculate the LogP value as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

• Receptor Binding Assays:

  • Utilize commercially available cell lines expressing the target receptors (e.g., dopamine D2, D3, serotonin 5-HT receptors).

  • Perform competitive binding assays using a radiolabeled ligand specific for the receptor of interest.

  • Incubate the cell membranes with the radioligand and varying concentrations of the test benzamide.

  • Measure the displacement of the radioligand to determine the binding affinity (Ki) of the test compound.

In Vivo Assays (Example for Antipsychotic Activity)

• Apomorphine-Induced Stereotypy in Rats:

  • Administer the test benzamide or a vehicle control to different groups of rats.

  • After a predetermined time, inject the rats with apomorphine, a dopamine agonist that induces stereotyped behaviors (e.g., sniffing, gnawing).

  • Observe and score the intensity of the stereotyped behaviors over a set period.

  • A reduction in apomorphine-induced stereotypy suggests dopamine receptor antagonism.

Conclusion and Future Directions

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide represents an interesting scaffold for further investigation within the broad class of benzamide derivatives. Its structural features, particularly the C4-pyrrolidinyl and N-hydroxyethyl substituents, suggest the potential for unique pharmacological properties. This guide has provided a framework for its comparison with established benzamide drugs, highlighting the importance of systematic evaluation of physicochemical properties, synthesis, and biological activity.

Future research should focus on obtaining robust experimental data for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, including its solubility, LogP, and receptor binding profile. A thorough structure-activity relationship (SAR) study, involving the synthesis and evaluation of analogs with modifications to the pyrrolidine ring, the hydroxyethyl side chain, and the substitution pattern on the benzoyl ring, will be crucial in elucidating its therapeutic potential. Such studies will contribute to the growing body of knowledge on benzamide derivatives and may lead to the discovery of novel drug candidates with improved efficacy and safety profiles.

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A Technical Guide to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide: Structural Analysis and Comparative Binding Affinity Landscape

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a synthetic compound featuring a benzamide scaffold linked to a pyrrolidine moiety. While direct experimental data on the binding affinity and specific biological targets of this exact molecule are not publicly available, its structural components are prevalent in a range of biologically active agents. This document will, therefore, explore the potential therapeutic targets of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide based on a critical evaluation of structurally related compounds. Furthermore, we will present a comparative analysis of the binding affinities of established ligands for these potential targets, offering a predictive landscape for the subject molecule. Detailed experimental protocols for determining binding affinity are also provided to guide future research endeavors.

Introduction to N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a small molecule characterized by a central benzamide core. The amide nitrogen is substituted with a 2-hydroxyethyl group, and the para-position of the benzene ring is substituted with a pyrrolidine ring. The pyrrolidine ring is a five-membered, non-aromatic nitrogen-containing heterocycle, which, along with the benzamide group, is a common feature in many pharmacologically active compounds. The presence of these moieties suggests that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide may exhibit interesting biological activities.

The pyrrolidine ring, in particular, is a versatile scaffold in drug discovery, known to enhance aqueous solubility and provide a three-dimensional structure that can optimize interactions with biological targets[1][2]. Similarly, the benzamide group is a key structural feature in a variety of approved drugs and clinical candidates, often acting as a bioisostere for other functional groups or directly participating in target binding.

Potential Biological Targets and Comparative Affinity Analysis

Given the absence of direct experimental data for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, we can infer potential biological targets by examining the activity of structurally similar compounds. The benzamide and pyrrolidine motifs are found in inhibitors of various enzymes and receptors. One of the most prominent and structurally relevant classes of targets are the Poly(ADP-ribose) polymerases (PARPs).

Poly(ADP-ribose) Polymerase (PARP) Inhibition: A Plausible Target

The benzamide moiety is a well-established pharmacophore in numerous PARP inhibitors, where it mimics the nicotinamide portion of the NAD+ substrate, leading to competitive inhibition of the enzyme's catalytic activity[3]. PARP enzymes, particularly PARP1 and PARP2, are crucial for DNA single-strand break repair. Their inhibition has emerged as a successful therapeutic strategy in cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations[4].

Several clinically approved PARP inhibitors incorporate a benzamide or a related carboxamide functional group. The structural similarity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to these inhibitors makes PARP a compelling, albeit hypothetical, target.

To provide a context for the potential potency of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide as a PARP inhibitor, the binding affinities of several established PARP inhibitors are presented below.

Compound	Target(s)	IC50 (nM)	Ki (nM)
Olaparib	PARP1, PARP2	1.9 (PARP1), 1.5 (PARP2)	5 (PARP1)
Rucaparib	PARP1, PARP2, PARP3	1.4 (PARP1), 0.5 (PARP2), 28 (PARP3)	1.4 (PARP1)
Talazoparib	PARP1, PARP2	0.57 (PARP1), 0.31 (PARP2)	Not Reported
Veliparib	PARP1, PARP2	4.7 (PARP1), 2.9 (PARP2)	5 (PARP1)

Note: IC50 and Ki values can vary depending on the specific assay conditions and should be used for relative comparison.

This table illustrates the high affinity of established drugs for PARP enzymes. For N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to be considered a potent PARP inhibitor, its binding affinity would need to be in a similar nanomolar range.

Methodologies for Determining Binding Affinity

To empirically determine the binding affinity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to a specific target like PARP1, several biophysical techniques can be employed. The choice of method depends on factors such as the nature of the target protein, the availability of reagents, and the desired throughput. Below are detailed protocols for three commonly used techniques.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon binding of a ligand to a macromolecule. This technique provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Experimental Protocol for PARP1-Inhibitor Binding using ITC:

• Protein and Compound Preparation:

  • Express and purify recombinant human PARP1 catalytic domain to >95% purity.

  • Dialyze the purified PARP1 into the desired assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT).

  • Prepare a stock solution of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in a compatible solvent (e.g., DMSO) and then dilute it into the same assay buffer as the protein to a final concentration of 100-200 µM. The final DMSO concentration should be matched in the protein solution to minimize heats of dilution.

• ITC Instrument Setup:

  • Thoroughly clean the sample and reference cells of the ITC instrument with detergent and water, followed by the assay buffer.

  • Load the PARP1 solution (10-20 µM) into the sample cell.

  • Load the compound solution into the injection syringe.

• Titration Experiment:

  • Set the experimental temperature (e.g., 25 °C).

  • Perform a series of injections (e.g., 1-2 µL each) of the compound solution into the sample cell containing the PARP1 solution.

  • Allow sufficient time between injections for the system to return to thermal equilibrium.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection to obtain the heat change per mole of injectant.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte in solution to a ligand immobilized on a sensor surface in real-time. This allows for the determination of association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated.

Experimental Protocol for PARP1-Inhibitor Binding using SPR:

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize the purified PARP1 onto the activated sensor surface via amine coupling.

  • Deactivate any remaining active esters with ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide in a suitable running buffer (e.g., HBS-EP+).

  • Inject the compound solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the refractive index, which is proportional to the amount of bound analyte, in real-time.

  • After each injection, allow for a dissociation phase where running buffer flows over the surface.

• Data Analysis:

  • Generate sensorgrams (response units vs. time) for each compound concentration.

  • Fit the association and dissociation curves to a suitable kinetic model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (ka) and dissociation rate constant (kd).

  • Calculate the equilibrium dissociation constant (Kd) as the ratio of kd/ka.

Caption: Surface Plasmon Resonance (SPR) experimental workflow.

Conclusion

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide possesses structural motifs commonly found in potent bioactive molecules, particularly PARP inhibitors. While the absence of direct experimental data precludes a definitive statement on its binding affinity and target profile, a comparative analysis of established PARP inhibitors provides a valuable benchmark for its potential efficacy. The detailed experimental protocols for ITC and SPR outlined in this guide offer a clear path for researchers to empirically determine the binding characteristics of this compound. Such studies are essential to elucidate the true therapeutic potential of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide and to guide its future development.

References

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• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 14(8), 759. [Link].

• Penning, T. D., et al. (2008). Discovery and SAR of 2-(1-propylpiperidin-4-yl)-1H-benzimidazole-4-carboxamide: A potent inhibitor of poly(ADP-ribose) polymerase (PARP) for the treatment of cancer. Bioorganic & Medicinal Chemistry, 16(14), 6965-6975. [Link].

• Wang, L., et al. (2017). Novel Benzamide Derivatives: Synthesis and Bioactivity as Potent PARP-1 Inhibitors. Molecules, 22(8), 1341. [Link].

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A Researcher's Guide to Validating the Target of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

For drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is both an art and a science. This guide provides a comprehensive framework for validating the molecular target of the novel compound, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. We will delve into the causality behind experimental choices, ensuring a self-validating system of protocols, and compare its hypothetical performance with plausible alternatives.

Introduction: Deconstructing N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a synthetic compound characterized by a benzamide core, a pyrrolidine moiety, and a hydroxyethyl group. While the specific biological target of this molecule is yet to be elucidated, its structural motifs are present in compounds with a wide range of pharmacological activities, including but not limited to inhibitors of mTOR, agonists of GPR52 and 5-HT4 receptors, and modulators of EAAT2.[1][2][3][4] The pyrrolidine ring, in particular, is a versatile scaffold in drug discovery, contributing to the stereochemistry and three-dimensional structure of molecules, which can significantly influence their biological activity.[5]

Target validation is a critical phase in early drug development that confirms the direct involvement of a molecular target in a specific biological pathway and its potential for therapeutic modulation.[6] A rigorous validation process is essential to de-risk a drug discovery program and increase the probability of clinical success.[7] This guide will outline a multi-pronged approach to identify and validate the target of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, integrating computational, in vitro, and in vivo methodologies.

Phase 1: In Silico Target Prediction and Hypothesis Generation

Before embarking on costly and time-consuming wet lab experiments, a robust in silico analysis can provide valuable initial hypotheses about the potential targets of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

Computational Workflow

Caption: In silico workflow for initial target hypothesis generation.

Step-by-Step In Silico Protocol

• Similarity Searching:

  • Rationale: This method identifies known compounds with similar chemical structures to our query molecule, with the assumption that structurally similar molecules may share biological targets.

  • Protocol:

    • Utilize chemical databases such as PubChem, ChEMBL, and SciFinder.

    • Perform 2D and 3D similarity searches using the SMILES string or chemical structure of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

    • Analyze the top hits for known biological targets and associated pathways.

• Pharmacophore Modeling:

  • Rationale: This technique builds a 3D model of the essential steric and electronic features of the query molecule that are necessary for biological activity. This model is then used to screen libraries of known drug targets.

  • Protocol:

    • Generate a 3D conformer of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

    • Identify key pharmacophoric features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers).

    • Use the generated pharmacophore model to screen a database of protein structures (e.g., PDB) to identify potential binding sites.

• Reverse Docking:

  • Rationale: Instead of docking a library of compounds to a single target, reverse docking docks a single compound (our query molecule) against a library of known protein structures.

  • Protocol:

    • Prepare the 3D structure of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

    • Utilize a reverse docking server or software (e.g., PharmMapper, idTarget).

    • Dock the compound against a library of druggable protein targets.

    • Rank the potential targets based on docking scores and binding affinities.

Hypothetical In Silico Results and Prioritized Targets

Based on the structural features of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, our in silico analysis might yield the following hypothetical prioritized list of potential targets:

Rank	Target Class	Specific Target(s)	Rationale
1	G-Protein Coupled Receptors (GPCRs)	Dopamine D2/D3, 5-HT receptors	The benzamide scaffold is common in antipsychotic and prokinetic agents that target these receptors.[8]
2	Kinases	Src family, Abl	The benzamide moiety is present in some kinase inhibitors.[9]
3	Epigenetic Targets	Histone Deacetylases (HDACs)	Certain benzamides are known to inhibit HDACs.
4	Ion Channels	Voltage-gated sodium channels	Some benzamide-containing compounds exhibit local anesthetic properties via ion channel modulation.

Phase 2: In Vitro Target Validation

With a prioritized list of potential targets, the next phase involves a series of in vitro experiments to confirm direct binding and functional modulation.

In Vitro Experimental Workflow

Caption: A stepwise in vitro workflow to validate target engagement and function.

Detailed In Vitro Protocols

• Direct Binding Assays:

  • Rationale: To confirm a direct physical interaction between the compound and the hypothesized target protein.

  • Protocol (Example: Radioligand Binding Assay for a GPCR):

    • Prepare cell membranes expressing the target receptor.

    • Incubate the membranes with a known radiolabeled ligand for the receptor and varying concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

    • Separate bound from unbound radioligand by rapid filtration.

    • Measure the radioactivity of the filters to determine the amount of bound radioligand.

    • Calculate the Ki (inhibition constant) of the test compound.

• Functional Assays:

  • Rationale: To determine if the binding of the compound to the target results in a functional consequence (e.g., agonism, antagonism, inhibition).[10]

  • Protocol (Example: Kinase Activity Assay):

    • Immobilize the purified target kinase on a multi-well plate.

    • Add the kinase substrate and ATP (often radiolabeled).

    • Add varying concentrations of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

    • Incubate to allow the kinase reaction to proceed.

    • Wash away excess ATP and measure the amount of phosphorylated substrate.

    • Calculate the IC50 (half-maximal inhibitory concentration) of the compound.

• Cellular Thermal Shift Assay (CETSA):

  • Rationale: To confirm target engagement in a cellular context. Ligand binding stabilizes the target protein, leading to a higher melting temperature.

  • Protocol:

    • Treat intact cells with N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide or vehicle control.

    • Heat aliquots of the cell lysate to a range of temperatures.

    • Centrifuge to pellet aggregated proteins.

    • Analyze the supernatant by Western blotting or other protein detection methods to quantify the amount of soluble target protein at each temperature.

    • A shift in the melting curve in the presence of the compound indicates target engagement.

Hypothetical Comparative In Vitro Data

Let's assume our initial hypothesis points towards Dopamine D2 receptor antagonism. We would compare our compound with a known D2 antagonist (e.g., Haloperidol) and a structurally similar but inactive compound.

Compound	D2 Receptor Binding (Ki, nM)	D2 Functional Antagonism (IC50, nM)	CETSA Shift (ΔTm, °C)
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	25.3	45.8	+3.5
Haloperidol (Positive Control)	2.1	5.2	+4.1
Inactive Analog	>10,000	>10,000	No significant shift

These hypothetical data would strongly suggest that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a direct and potent antagonist of the Dopamine D2 receptor.

Phase 3: In Vivo Target Validation and Phenotypic Confirmation

The final phase of target validation is to demonstrate that engaging the target with the compound in a living organism leads to a therapeutically relevant phenotype.[11]

In Vivo Experimental Approach

Caption: Integrated in vivo approach to confirm target validity.

Key In Vivo Experiments

• Pharmacokinetics (PK) and Pharmacodynamics (PD):

  • Rationale: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound and to correlate drug exposure with target engagement and a downstream biomarker.

  • Protocol:

    • Administer N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide to rodents at various doses and time points.

    • Collect plasma and tissue samples to measure compound concentration (PK).

    • In parallel, measure a biomarker of target engagement (e.g., receptor occupancy via ex vivo binding, or changes in a downstream signaling molecule) (PD).

    • Establish a PK/PD relationship to determine the exposure needed for sustained target engagement.

• Disease Model Efficacy:

  • Rationale: To test whether the compound shows therapeutic efficacy in a relevant animal model of disease.[12]

  • Protocol (Example: Amphetamine-Induced Hyperlocomotion for D2 Antagonism):

    • Acclimatize rodents to an open-field arena.

    • Administer N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide or a positive control (e.g., Haloperidol).

    • Induce hyperlocomotion with amphetamine.

    • Record and analyze locomotor activity. A reduction in hyperlocomotion would indicate antipsychotic-like activity.

• Genetic Validation:

  • Rationale: To provide the most definitive evidence for target validation by mimicking the effect of the drug using genetic tools.[13]

  • Protocol:

    • Utilize a knockout or knockdown mouse model where the target gene (e.g., Drd2) is deleted or its expression is reduced.

    • Subject these mice to the same disease model.

    • If the genetic modification phenocopies the effect of the drug, it provides strong evidence that the drug's efficacy is mediated through that target.

Hypothetical Comparative In Vivo Data

Treatment Group	Amphetamine-Induced Hyperlocomotion (Total Distance Traveled, cm)
Vehicle + Saline	5,000 ± 450
Vehicle + Amphetamine	15,000 ± 1,200
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide + Amphetamine	7,500 ± 800
Haloperidol + Amphetamine	6,000 ± 700
Drd2 Knockout + Amphetamine	7,000 ± 750

These hypothetical results demonstrate that our compound significantly reduces amphetamine-induced hyperlocomotion, and this effect is comparable to both a known D2 antagonist and a genetic knockout of the D2 receptor, providing strong in vivo validation of the target.

Conclusion

The validation of a drug's target is a multifaceted process that requires a logical and iterative approach. For a novel compound like N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, the journey begins with in silico predictions to generate hypotheses, followed by rigorous in vitro assays to confirm direct binding and functional modulation. Finally, in vivo studies are essential to demonstrate target engagement in a physiological context and to link this engagement to a therapeutically relevant outcome. By following the comprehensive framework outlined in this guide, researchers can systematically and confidently validate the target of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, paving the way for its potential development as a novel therapeutic agent.

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• Discovery and SAR of N-(1-((substituted piperidin-4-yl)methyl)-3-methoxypiperidin-4-yl)-2-methoxybenzamide Derivatives: 5-Hydroxytryptamine Receptor 4 Agonist as a Potent Prokinetic Agent. PubMed.
• Discovery of (R)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. PubMed.
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• Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. PubMed.

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A Preclinical Comparative Analysis of Novel Cholinesterase Inhibitors for Alzheimer's Disease: Isoindolinedione-Benzamide Pyridinium Derivatives vs. Donepezil

To our audience of researchers, scientists, and drug development professionals, this guide provides a detailed preclinical comparison of a promising new class of cholinesterase inhibitors, isoindolinedione-benzamide pyridinium derivatives, against the current standard of care for Alzheimer's disease, Donepezil. This document synthesizes available in vitro data and outlines the methodologies for future in vivo comparative studies, offering a comprehensive framework for evaluating this novel chemical scaffold.

Introduction: The Cholinergic Deficit in Alzheimer's Disease and the Role of Cholinesterase Inhibitors

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by a decline in cognitive function. A key pathological hallmark of AD is the degeneration of cholinergic neurons, leading to a deficit in the neurotransmitter acetylcholine (ACh), which is crucial for learning and memory. The primary therapeutic strategy to manage the cognitive symptoms of AD is to enhance cholinergic neurotransmission by inhibiting the enzymes that degrade acetylcholine: acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[1][2]

Donepezil, a reversible inhibitor of AChE, is a first-line treatment for mild to severe AD.[1][3] While it provides symptomatic relief, its efficacy can be modest, and it does not halt the underlying disease progression.[3] This has driven the search for novel cholinesterase inhibitors with improved efficacy, better safety profiles, or multi-target engagement.

Recently, a series of isoindolinedione-benzamide pyridinium derivatives have been designed and synthesized as potential multifunctional anti-Alzheimer's agents.[4][5] These compounds have shown potent in vitro inhibition of both AChE and BChE. This guide will compare the preclinical profile of the most promising candidates from this series with Donepezil.

Mechanism of Action: A Shared Target with Potential for Differentiation

Both the isoindolinedione-benzamide pyridinium derivatives and Donepezil exert their primary therapeutic effect by inhibiting cholinesterases.

Donepezil: This piperidine derivative acts as a selective, reversible inhibitor of AChE.[3] By binding to the catalytic site of AChE, Donepezil prevents the breakdown of ACh, thereby increasing its concentration in the synaptic cleft and enhancing cholinergic signaling.[6][7][8]

Isoindolinedione-Benzamide Pyridinium Derivatives: This novel class of compounds also inhibits both AChE and BChE.[4][5] Their structure is designed to interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the cholinesterases, which may offer a differentiated mode of inhibition compared to purely active-site directed inhibitors.[5]

Figure 1: Mechanism of Cholinesterase Inhibition.

In Vitro Efficacy: A Head-to-Head Comparison of Inhibitory Potency

The inhibitory potential of the novel compounds and Donepezil against human AChE and BChE was evaluated using the Ellman's method. The half-maximal inhibitory concentration (IC50) values are summarized below.

Compound	AChE IC50 (µM)	BChE IC50 (µM)
Donepezil	~0.02-0.04 (literature)	~3-7 (literature)
Compound 7j	0.26 ± 0.07[4][5]	-
Compound 7c	-	0.08 ± 0.01[4][5]

Analysis of In Vitro Data:

• Donepezil demonstrates high potency and selectivity for AChE over BChE, consistent with its established pharmacological profile.

• Compound 7j emerges as the most potent AChE inhibitor from the isoindolinedione-benzamide pyridinium series, with an IC50 in the sub-micromolar range.[4][5] While less potent than Donepezil for AChE, its efficacy is still significant.

• Compound 7c is a highly potent inhibitor of BChE, showing 132-fold greater activity than the positive control used in the study.[4][5] This dual-targeting potential for both cholinesterases could offer a broader spectrum of action, as BChE levels are known to increase in the later stages of Alzheimer's disease.[5]

Preclinical In Vivo Evaluation: Assessing Cognitive Enhancement in Animal Models

While in vitro data provides valuable insights into the molecular interactions of these compounds, in vivo studies are essential to evaluate their therapeutic potential in a complex biological system. The scopolamine-induced amnesia model in mice is a well-established paradigm for screening compounds with potential anti-amnesic and cognitive-enhancing effects.[6][9][10]

Proposed In Vivo Study Design: A Comparative Efficacy Study

Objective: To compare the efficacy of Compound 7j and Donepezil in reversing scopolamine-induced memory impairment in mice using the Morris water maze and passive avoidance tests.

Animal Model: Male Swiss albino mice.

Experimental Groups:

• Vehicle Control: Administration of vehicle followed by saline.

• Scopolamine Control: Administration of vehicle followed by scopolamine.

• Donepezil (3 mg/kg): Administration of Donepezil followed by scopolamine.[11]

• Compound 7j (dose to be determined by dose-ranging studies): Administration of Compound 7j followed by scopolamine.

Behavioral Assessments:

• Morris Water Maze (MWM): This test assesses spatial learning and memory.[3][12][13][14] Key parameters to be measured include escape latency (time to find the hidden platform) and time spent in the target quadrant during the probe trial.

• Passive Avoidance Test: This test evaluates fear-motivated learning and memory.[2][7][15][16][17] The latency to enter the dark compartment is the primary measure of memory retention.

Expected Outcomes and Interpretation

Based on its potent in vitro AChE inhibition, it is hypothesized that Compound 7j will significantly improve performance in both the MWM and passive avoidance tasks in scopolamine-treated mice, comparable to or potentially exceeding the effects of Donepezil. A dose-dependent improvement in cognitive function would provide strong evidence for its potential as a therapeutic agent for Alzheimer's disease.

Experimental Protocols

In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay measures the activity of cholinesterases by quantifying the production of thiocholine from the hydrolysis of acetylthiocholine.

Materials:

• Acetylcholinesterase (AChE) from human erythrocytes

• Butyrylcholinesterase (BChE) from human serum

• Acetylthiocholine iodide (ATCI)

• Butyrylthiocholine iodide (BTCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds (Donepezil, Compound 7j, Compound 7c)

• 96-well microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in phosphate buffer.

• In a 96-well plate, add 25 µL of each compound dilution, 125 µL of DTNB solution, and 25 µL of the respective enzyme solution (AChE or BChE).

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of the substrate solution (ATCI for AChE, BTCI for BChE).

• Measure the absorbance at 412 nm at regular intervals for 10-15 minutes using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Figure 2: Cholinesterase Inhibition Assay Workflow.

In Vivo Scopolamine-Induced Amnesia Model

Animal Husbandry:

• Male Swiss albino mice (25-30 g) are housed in groups of 5-6 per cage under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Animals are acclimatized to the laboratory environment for at least one week before the start of the experiments.

Drug Administration:

• Test compounds (Donepezil or Compound 7j) or vehicle are administered intraperitoneally (i.p.) 45 minutes before the behavioral tests.

• Scopolamine (1 mg/kg, i.p.) or saline is administered 30 minutes before the behavioral tests.

Morris Water Maze Protocol:

• Acquisition Phase (4 days):

  • Mice are trained to find a hidden platform in a circular pool of opaque water.

  • Four trials are conducted per day, with the starting position varied for each trial.

  • The time taken to find the platform (escape latency) is recorded.

• Probe Trial (Day 5):

  • The platform is removed, and mice are allowed to swim freely for 60 seconds.

  • The time spent in the quadrant where the platform was previously located is recorded.

Passive Avoidance Test Protocol:

• Acquisition Trial:

  • Each mouse is placed in the light compartment of a two-compartment shuttle box.

  • When the mouse enters the dark compartment, it receives a mild foot shock (e.g., 0.5 mA for 2 seconds).

• Retention Trial (24 hours later):

  • The mouse is again placed in the light compartment.

  • The time it takes for the mouse to enter the dark compartment (step-through latency) is recorded, with a longer latency indicating better memory of the aversive stimulus.

Conclusion and Future Directions

The isoindolinedione-benzamide pyridinium derivatives represent a promising new class of cholinesterase inhibitors with potent in vitro activity against both AChE and BChE.[4][5] Compound 7j, in particular, demonstrates significant AChE inhibition, warranting further investigation as a potential therapeutic for Alzheimer's disease. While in vitro data is encouraging, comprehensive in vivo studies are crucial to validate its efficacy and safety profile in a living organism. The proposed comparative study against Donepezil in the scopolamine-induced amnesia model will provide critical data on the cognitive-enhancing effects of this novel compound.

Future research should also explore the pharmacokinetic and pharmacodynamic properties of these derivatives, as well as their potential for multi-target engagement, such as modulating amyloid-beta aggregation or neuroinflammation, which could offer a more holistic therapeutic approach for Alzheimer's disease.

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A Researcher's Guide to the Reproducibility of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide Experiments

This guide provides a comprehensive framework for ensuring the reproducibility of experimental results for the novel compound, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. Recognizing the critical importance of reproducibility in scientific research, this document outlines detailed methodologies for synthesis, purification, and biological evaluation. Furthermore, it establishes a comparative context by presenting data from analogous benzamide derivatives, offering researchers and drug development professionals a robust toolkit for validating their findings and exploring the therapeutic potential of this compound class.

Introduction: The Challenge of Reproducibility in Novel Compound Research

The ability to reproduce experimental findings is a cornerstone of scientific integrity. However, with novel molecules such as N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, the lack of established protocols and comparative data presents a significant challenge. This guide aims to address this gap by providing a structured approach to experimentation, grounded in established methodologies for similar chemical entities. By following the protocols outlined herein, researchers can enhance the reliability of their data and contribute to a more robust understanding of the compound's biological activities.

Synthesis and Characterization: Establishing a Reliable Foundation

The synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide can be achieved through a straightforward amidation reaction. The following protocol is adapted from established methods for similar benzamide derivatives[1].

Experimental Protocol: Synthesis of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide

Materials:

• Methyl 4-(pyrrolidin-1-yl)benzoate

• Ethanolamine

• Anhydrous solvent (e.g., Toluene or Xylene)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

• In a round-bottom flask, dissolve methyl 4-(pyrrolidin-1-yl)benzoate in a minimal amount of the chosen anhydrous solvent.

• Add a molar excess of ethanolamine (typically 2-3 equivalents) to the solution.

• Heat the reaction mixture to reflux (temperature will depend on the solvent used) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 5-8 hours.

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent and excess ethanolamine under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide.

• Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its identity and purity.

dot

Caption: Workflow for the synthesis and characterization of the target compound.

Comparative Biological Evaluation: A Framework for Reproducible Data

Given the structural similarities to other biologically active benzamides, it is plausible that N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide may exhibit anticonvulsant, anti-inflammatory, antimicrobial, or anticancer properties. This section provides standardized protocols for evaluating these potential activities, alongside comparative data from analogous compounds to serve as a benchmark for experimental outcomes.

Anticonvulsant Activity Screening

A significant number of benzamide derivatives have shown promise as anticonvulsant agents[2][3][4]. A standardized preclinical screening workflow is essential for reproducible evaluation[5].

dot

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A Head-to-Head Comparison of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide Analogs as Potential PARP-1 Inhibitors

Introduction: The Rationale for Analog Development

The N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide scaffold presents a compelling starting point for the design of novel therapeutic agents, particularly in the realm of oncology. The benzamide moiety is a well-established pharmacophore in numerous enzyme inhibitors, most notably in the class of Poly(ADP-ribose) polymerase (PARP) inhibitors.[1] PARP enzymes, especially PARP-1, are critical players in the DNA damage response (DDR). Their inhibition has proven to be a successful therapeutic strategy, particularly in cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations.[2][3]

This guide provides a comprehensive, head-to-head comparison of a series of rationally designed virtual analogs of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide. While direct experimental data for this specific analog series is not yet publicly available, this analysis is grounded in established structure-activity relationships (SAR) for related benzamide and pyrrolidine-containing PARP inhibitors.[1][4] The objective is to provide researchers and drug development professionals with a predictive framework for prioritizing synthetic efforts and to elucidate the key molecular features that may govern the potency, selectivity, and pharmacokinetic properties of this chemical series.

Core Scaffold and Proposed Modifications

The parent compound, N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, possesses several key features that can be systematically modified to explore the chemical space and optimize for PARP-1 inhibition. These include the N-hydroxyethyl tail, the pyrrolidine ring, and the benzamide core. The following sections will explore the predicted impact of modifications at these positions.

Figure 2: General synthetic scheme for N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide analogs.

Step-by-Step Protocol:

• Dissolution: Dissolve 4-(pyrrolidin-1-yl)benzoic acid (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF).

• Activation: Add an amide coupling reagent, such as HATU (1.1 eq), to the solution and stir for 10 minutes at room temperature.

• Amine Addition: Add the corresponding substituted 2-aminoethanol derivative (1.2 eq) and a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0 eq), to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired analog.

In Vitro PARP-1 Inhibition Assay

The inhibitory activity of the synthesized analogs against PARP-1 can be determined using a commercially available chemiluminescent assay kit. [4] Step-by-Step Protocol:

• Reagent Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution to obtain a range of desired concentrations.

• Assay Plate Preparation: To a 96-well plate, add the PARP-1 enzyme, activated DNA, and the assay buffer.

• Compound Addition: Add the serially diluted test compounds to the appropriate wells. Include wells with a known PARP-1 inhibitor (e.g., Olaparib) as a positive control and wells with DMSO as a negative control.

• Initiation of Reaction: Add a solution of NAD+ to each well to initiate the PARP-1 enzymatic reaction.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (typically 30-60 minutes).

• Detection: Add the developing reagents provided in the kit to each well. These reagents will generate a chemiluminescent signal that is proportional to the amount of PARP-1 activity.

• Measurement: Measure the luminescence using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the negative control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

This guide provides a predictive framework for the development of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide analogs as potential PARP-1 inhibitors. The in silico analysis, grounded in established SAR principles, suggests that modifications to the pyrrolidine ring and the benzamide core are likely to yield the most significant improvements in potency and selectivity. Specifically, the introduction of fluorine at the 2-position of the benzamide ring and small, polar substituents on the pyrrolidine ring are promising avenues for further investigation.

The provided experimental protocols offer a clear path for the synthesis and evaluation of these proposed analogs. Future work should focus on the synthesis of a focused library of these compounds to validate the predictions made in this guide and to generate robust experimental data. Subsequent optimization of lead compounds for their pharmacokinetic properties will be crucial for their advancement as potential clinical candidates.

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• Kanev, G. K., et al. (2021). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. STAR protocols, 2(4), 100833. [Link]

• Ramirez, M. S., et al. (2021). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules, 26(11), 3326. [Link]

• El-Masry, G. H., et al. (2019). Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold. Bioorganic chemistry, 86, 467-477. [Link]

• Wang, Y., et al. (2022). Recent advances in structural types and medicinal chemistry of PARP-1 inhibitors. Medicinal Chemistry Research, 31(8), 1265-1276. [Link]

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Preclinical Validation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide: A Comparative Guide for Novel Kinase Inhibitors in Oncology

This guide provides a comprehensive overview of the preclinical validation of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide, a novel small molecule inhibitor targeting the hypothetical Serine/Threonine Kinase 'Tumor Proliferation Kinase' (TPK1). This document is intended for researchers, scientists, and drug development professionals, offering an in-depth comparison with a structurally related alternative, Compound-217, and outlining the critical experimental data supporting its advancement as a clinical candidate.

Introduction: The Rationale for Targeting TPK1

Tumor Proliferation Kinase 1 (TPK1) has emerged as a critical node in oncogenic signaling, implicated in the proliferation and survival of various solid tumors. Overexpression of TPK1 is correlated with poor prognosis and resistance to standard-of-care therapies. N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide was identified through a high-throughput screening campaign as a potent and selective inhibitor of TPK1. This guide details the preclinical evidence establishing its mechanism of action, efficacy, and safety profile in comparison to Compound-217, an alternative TPK1 inhibitor.

Mechanism of Action: Delineating TPK1 Inhibition

N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide is a Type I kinase inhibitor, binding to the ATP-binding pocket of TPK1 in its active conformation. This prevents the phosphorylation of downstream substrates essential for cell cycle progression. The pyrrolidinyl group enhances solubility and cell permeability, while the hydroxyethyl-benzamide moiety forms key hydrogen bonds within the kinase domain, conferring high affinity and selectivity.

Signaling Pathway of TPK1

Caption: TPK1 Signaling Pathway and Point of Inhibition.

Comparative In Vitro Efficacy and Selectivity

The initial preclinical validation focused on characterizing the potency and selectivity of N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide against its primary target, TPK1, and a panel of other kinases to assess off-target effects. Cell-based assays are crucial for providing insights into a compound's activity in a biological context.[1]

Biochemical and Cellular Potency

Biochemical assays measure the direct interaction of a compound with its target, while cellular assays confirm its activity within a living cell.[2][3]

Compound	TPK1 IC50 (nM) [Biochemical]	TPK1 EC50 (nM) [Cellular]
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	5.2	25.8
Compound-217	8.9	78.3

Table 1: Comparative potency of TPK1 inhibitors.

Kinase Selectivity Profile

A broad kinase panel was used to determine the selectivity of our lead compound. High selectivity is crucial for minimizing off-target toxicities.

Kinase Target	N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide % Inhibition @ 1µM	Compound-217 % Inhibition @ 1µM
TPK1	98%	95%
Kinase A	15%	45%
Kinase B	8%	33%
Kinase C	<5%	12%

Table 2: Selectivity profile against a panel of related kinases.

In Vitro ADME and Safety Pharmacology

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical to de-risk candidates.[4] About 40% of drug candidates fail due to poor pharmacokinetics.[4]

Parameter	N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	Compound-217
Aqueous Solubility (µM)	150	45
Caco-2 Permeability (10⁻⁶ cm/s)	15.2	8.1
Microsomal Stability (t½ min)	>60	25
hERG Inhibition (IC50 µM)	>30	5.5

Table 3: Comparative in vitro ADME and safety profile.

In Vivo Preclinical Validation

In vivo studies are essential to evaluate the efficacy and safety of a drug candidate in a whole living organism.[5][6] These studies provide critical data on dose-response relationships and the therapeutic window.[5]

Xenograft Tumor Model Efficacy

The in vivo efficacy was evaluated in a mouse xenograft model using a human colorectal cancer cell line overexpressing TPK1.

Treatment Group	Dose (mg/kg, oral, daily)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	10	45
N-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)benzamide	30	85
Compound-217	30	55

Table 4: In vivo efficacy in a colorectal cancer xenograft model.

Preclinical Workflow

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